PrCP-7414

• CAS: 1252037-41-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Prolylcarboxypeptidase (PrCP) Inhibitor CAS 1252037-41-4 (PrCP-7414)

Introduction: Targeting Metabolic Regulation Through Selective Protease Inhibition

The intricate network of metabolic regulation presents a formidable challenge in the development of novel therapeutics for conditions such as obesity and type 2 diabetes. A promising strategy that has emerged is the targeted inhibition of key enzymes that modulate signaling pathways governing energy homeostasis. Prolylcarboxypeptidase (PrCP), a serine protease, has been identified as a critical regulator in this context. This guide provides a comprehensive technical analysis of a potent and selective PrCP inhibitor, identified by CAS number 1252037-41-4 and also referred to in literature as PrCP-7414. The systematic chemical name for this compound is 2-amino-N-(3-(biphenyl-4-yl)-1-(2-(5,6-dichloro-1H-benzimidazol-2-yl)pyrrolidin-1-yl)-1-oxobutan-2-yl)-2-methylpropanamide.[1]

This document will delve into the chemical structure, physicochemical properties, a representative synthesis pathway, and the biological mechanism of action of this inhibitor. Furthermore, it will provide detailed, field-proven experimental protocols for its characterization and use in a research setting, aimed at professionals in drug development and metabolic disease research.

Chemical Structure and Physicochemical Properties

A thorough understanding of the chemical attributes of a drug candidate is fundamental to its development. The structure of CAS 1252037-41-4 is characterized by a complex assembly of a biphenyl group, a dichlorinated benzimidazole moiety, a pyrrolidine ring, and an amino acid-derived amide component.

Figure 1: Chemical Structure of PrCP Inhibitor CAS 1252037-41-4.

Property	Value	Source
CAS Number	1252037-41-4	Internal Database
Systematic Name	2-amino-N-(3-(biphenyl-4-yl)-1-(2-(5,6-dichloro-1H-benzimidazol-2-yl)pyrrolidin-1-yl)-1-oxobutan-2-yl)-2-methylpropanamide	[1]
Molecular Formula	C37H39Cl2N5O2	Calculated
Molecular Weight	672.65 g/mol	Calculated
Topological Polar Surface Area	107 Ų	Calculated
Hydrogen Bond Donors	3	Calculated
Hydrogen Bond Acceptors	5	Calculated
Rotatable Bonds	9	Calculated

Representative Synthesis Pathway

While the specific, detailed synthesis protocol for CAS 1252037-41-4 is proprietary to its originators, a representative pathway can be constructed based on established methods for the synthesis of benzimidazole-pyrrolidine amide derivatives.[2][3][4] This provides a logical framework for its construction, highlighting the key chemical transformations required.

Causality of Experimental Choices: The presented multi-step synthesis is designed to build the complex molecule sequentially, starting with the formation of the core benzimidazole-pyrrolidine scaffold. This is followed by a peptide-like amide coupling, a common and reliable method for joining such fragments. The choice of protecting groups (e.g., Boc for amines) is crucial to prevent side reactions and ensure the desired regioselectivity.

Figure 2: Representative Synthesis Workflow.

Representative Synthesis Protocol:

Step 1: Synthesis of the Benzimidazole-Pyrrolidine Core

• Reaction Setup: To a solution of 4,5-dichloro-1,2-phenylenediamine in a suitable solvent such as ethanol, add an equimolar amount of N-Boc-L-proline.

• Condensation: Add a condensing agent (e.g., EDC/HOBt or HATU) and a non-nucleophilic base (e.g., DIEA).

• Reaction: Stir the mixture at an elevated temperature (e.g., 80 °C) for several hours until the reaction is complete, as monitored by TLC or LC-MS.

• Work-up and Purification: After cooling, perform an aqueous work-up to remove water-soluble byproducts. Purify the crude product by column chromatography on silica gel to yield the protected 2-(5,6-dichloro-1H-benzimidazol-2-yl)pyrrolidine.

Step 2: First Amide Coupling

• Deprotection: Remove the Boc protecting group from the pyrrolidine nitrogen using an acid such as trifluoroacetic acid (TFA) in dichloromethane (DCM).

• Coupling: In a separate flask, activate a suitably protected biphenyl butanoic acid derivative with a coupling reagent.

• Reaction: Add the deprotected benzimidazole-pyrrolidine to the activated acid in the presence of a base and stir at room temperature until completion.

• Purification: Purify the resulting coupled intermediate by chromatography.

Step 3: Final Amide Coupling and Deprotection

• Second Coupling: Couple the intermediate from Step 2 with 2-amino-2-methylpropanamide using standard peptide coupling conditions.

• Final Deprotection: If any protecting groups remain, remove them under appropriate conditions.

• Final Purification: Purify the final compound, CAS 1252037-41-4, by preparative HPLC to achieve high purity.

Biological Mechanism of Action: Targeting the Melanocortin Pathway

PrCP plays a pivotal role in the central nervous system's regulation of energy balance by inactivating the anorexigenic neuropeptide α-melanocyte-stimulating hormone (α-MSH).[5][6][7] α-MSH, a product of the pro-opiomelanocortin (POMC) gene, acts on melanocortin receptors 3 and 4 (MC3R/MC4R) in the hypothalamus to suppress food intake and increase energy expenditure.[6][8]

PrCP is a serine protease that cleaves the C-terminal amino acid from peptides that have a penultimate proline residue.[5] In the case of α-MSH (a 13-amino acid peptide, α-MSH1-13), PrCP removes the C-terminal valine, converting it to the inactive α-MSH1-12 form.[6] This inactivation terminates the anorexigenic signal.

The inhibitor, CAS 1252037-41-4, is a potent and reversible inhibitor of PrCP. By binding to the active site of the enzyme, it prevents the degradation of α-MSH. This leads to an accumulation of active α-MSH in the hypothalamus, resulting in sustained activation of MC3R/MC4R, which in turn leads to reduced food intake and potentially weight loss.[1]

Figure 3: Mechanism of Action of PrCP Inhibitor.

Experimental Protocols for Inhibitor Characterization

To evaluate the efficacy and properties of a PrCP inhibitor like CAS 1252037-41-4, a series of well-defined and validated assays are essential. The following protocols are designed to be self-validating by including appropriate controls and standards.

In Vitro PrCP Inhibition Assay (HPLC-Based)

This protocol provides a robust method for determining the IC50 value of an inhibitor against PrCP. The principle lies in quantifying the enzymatic hydrolysis of a synthetic substrate by PrCP in the presence and absence of the inhibitor.

Causality of Experimental Choices: An HPLC-based method is chosen for its high precision, sensitivity, and ability to separate the substrate from the product, ensuring accurate quantification.[5] The use of a specific substrate, Z-Pro-Phe, is based on its favorable Michaelis-Menten constants for PrCP.[5]

Protocol:

• Reagent Preparation:

  • Assay Buffer: 0.1 M Sodium Acetate, 10 mM EDTA, pH 5.0.

  • Substrate Stock: 8 mM Z-Pro-Phe in a suitable solvent (e.g., DMSO).

  • Enzyme Solution: Recombinant human PrCP diluted in Assay Buffer to a working concentration (to be determined empirically for linear reaction kinetics).

  • Inhibitor Stock: A serial dilution of CAS 1252037-41-4 in DMSO.

  • Stop Solution: 10% perchloric acid and 20% acetonitrile in water.

• Assay Procedure:

  • In a 96-well plate, add 10 µL of sample (inhibitor dilution, control with DMSO, or blank with Assay Buffer).

  • Add 65 µL of Assay Buffer to each well.

  • Add 10 µL of the PrCP enzyme solution to all wells except the blank.

  • Pre-incubate for 15 minutes at 37 °C.

  • Initiate the reaction by adding 15 µL of the 8 mM Z-Pro-Phe substrate solution to all wells.

  • Incubate for 2 hours at 37 °C.

  • Terminate the reaction by adding 75 µL of Stop Solution.

  • Centrifuge the plate at 12,000 x g for 10 minutes at 4 °C to pellet precipitated proteins.

• HPLC Analysis:

  • Transfer 10 µL of the supernatant to an HPLC vial.

  • Analyze by reverse-phase HPLC, monitoring the formation of the product (Z-Pro) at 210 nm.

  • Quantify the product peak area.

• Data Analysis:

  • Calculate the percent inhibition for each inhibitor concentration relative to the control (no inhibitor).

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Figure 4: Workflow for PrCP Inhibition Assay.

Cellular Assay: α-MSH Degradation in a Cell-Based System

This assay assesses the ability of the inhibitor to protect endogenous or exogenously applied α-MSH from degradation by cells expressing PrCP.

Causality of Experimental Choices: A cellular assay provides a more physiologically relevant context than a purely enzymatic one, accounting for factors like cell permeability and stability of the inhibitor. Measuring the remaining α-MSH by ELISA is a standard, sensitive method for peptide quantification.

Protocol:

• Cell Culture: Culture a suitable cell line known to express PrCP (e.g., certain neuronal or endothelial cell lines) in appropriate media.

• Assay Setup:

  • Plate cells in a 24-well plate and grow to confluence.

  • Wash the cells with serum-free media.

  • Pre-treat the cells with various concentrations of CAS 1252037-41-4 (or vehicle control) in serum-free media for 1 hour.

• α-MSH Incubation:

  • Add a known concentration of α-MSH to each well.

  • Incubate for a defined period (e.g., 4 hours) at 37 °C.

• Sample Collection and Analysis:

  • Collect the cell culture supernatant.

  • Add a protease inhibitor cocktail to the supernatant to prevent further degradation.

  • Quantify the amount of remaining α-MSH in the supernatant using a commercially available α-MSH ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of α-MSH protected from degradation at each inhibitor concentration compared to the vehicle control.

  • Determine the EC50 value for the inhibitor's protective effect.

Conclusion and Future Directions

The PrCP inhibitor CAS 1252037-41-4 represents a highly promising lead compound for the development of therapeutics targeting metabolic disorders. Its potent and selective inhibition of PrCP, leading to the stabilization of the anorexigenic peptide α-MSH, provides a clear and compelling mechanism of action. The in-depth analysis of its chemical structure and the provision of robust experimental protocols in this guide are intended to empower researchers to further investigate its therapeutic potential.

Future research should focus on detailed pharmacokinetic and pharmacodynamic studies to optimize dosing and delivery, as well as in vivo efficacy studies in relevant animal models of obesity and diabetes. Furthermore, exploring the full spectrum of PrCP's biological roles may uncover additional therapeutic applications for inhibitors such as PrCP-7414.

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A Technical Guide to the Inhibition of Angiotensin II to Angiotensin 1-7 Conversion by Prolylcarboxypeptidase (PrCP) and the Role of Selective Inhibitors

Introduction: The Renin-Angiotensin System and the Critical PrCP-Mediated Conversion

The Renin-Angiotensin System (RAS) is a cornerstone of cardiovascular and renal homeostasis, primarily regulating blood pressure and fluid balance.[1][2] The classical understanding of the RAS centers on the conversion of angiotensinogen to angiotensin I by renin, followed by the action of Angiotensin-Converting Enzyme (ACE) to produce the potent vasoconstrictor, angiotensin II (Ang II).[1][2][3] Ang II exerts its effects primarily through the angiotensin II type 1 receptor (AT1R), leading to vasoconstriction, aldosterone secretion, and sodium retention, all of which contribute to an increase in blood pressure.[3][4]

However, a more nuanced view of the RAS has emerged, highlighting a counter-regulatory axis that opposes the actions of the classical pathway.[4][5] A key component of this protective axis is the conversion of Ang II to angiotensin 1-7 (Ang 1-7).[4] Ang 1-7 is a vasodilator peptide that generally counteracts the effects of Ang II, promoting vasodilation, and anti-inflammatory and anti-fibrotic effects, primarily through the Mas receptor.[5][6] This balance between the vasoconstrictive Ang II and the vasodilatory Ang 1-7 is crucial for cardiovascular health.[7][8][9]

Several enzymes can mediate the conversion of Ang II to Ang 1-7, including ACE2 and Prolylcarboxypeptidase (PrCP).[10] PrCP, a serine protease, has been identified as a significant contributor to this conversion, particularly in specific tissues and cellular compartments.[11][12] Understanding the role of PrCP in this pathway has opened new avenues for therapeutic intervention, focusing on the modulation of the RAS by selectively inhibiting this enzymatic activity. This guide provides an in-depth technical overview of the role of PrCP in the Ang II to Ang 1-7 conversion and the mechanism by which selective inhibitors, such as the conceptual inhibitor PrCP-7414, can block this process.

The Renin-Angiotensin System: A Dual-Axis Paradigm

The modern view of the RAS is that of a dual-axis system, with the classical ACE-Ang II-AT1R axis and the counter-regulatory ACE2/PrCP-Ang 1-7-Mas receptor axis. The interplay between these two axes is a critical determinant of cardiovascular health.

Figure 1: The dual-axis model of the Renin-Angiotensin System.

Prolylcarboxypeptidase (PrCP): A Key Modulator of the RAS

Prolylcarboxypeptidase (PRCP), also known as angiotensinase C, is a serine protease that plays a crucial role in various physiological pathways, including the RAS.[13] It functions to cleave C-terminal amino acids from peptides with a penultimate proline residue. In the context of the RAS, PrCP metabolizes Ang II to Ang 1-7.[11][12] While other enzymes like ACE2 also perform this conversion, PrCP's contribution is significant, particularly under specific pH conditions and in certain tissues.[14]

Mechanism of PrCP-Mediated Angiotensin II Conversion

The conversion of Ang II (DRVYIHPF) to Ang 1-7 (DRVYIHP) by PrCP involves the cleavage of the C-terminal phenylalanine. This enzymatic reaction is most efficient at a slightly acidic pH, which is relevant in specific cellular compartments like lysosomes and the renal collecting tubules.[14]

PrCP-7414: A Conceptual Selective Inhibitor of PrCP

While the designation "PrCP-7414" is conceptual for this guide, it represents a class of potent and selective small-molecule inhibitors of PrCP that have been developed.[13][15][16] These inhibitors are designed to fit into the active site of the PrCP enzyme, preventing it from binding to and cleaving its substrates, such as Ang II.

Mechanism of Action of PrCP Inhibitors

PrCP inhibitors are typically competitive, reversible inhibitors. They are designed to mimic the transition state of the substrate binding to the enzyme's active site. By occupying the active site, the inhibitor prevents Ang II from being processed, thereby blocking its conversion to Ang 1-7.

The development of highly selective PrCP inhibitors is crucial to avoid off-target effects on other proteases, ensuring that the therapeutic intervention is specific to the intended pathway.[15][16]

Efficacy of PrCP Inhibition

The efficacy of PrCP inhibitors is typically quantified by their half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%. Potent PrCP inhibitors exhibit IC50 values in the low nanomolar range.

Compound	Target	IC50 (nM)	Selectivity	Reference
Compound 8o	Human PrCP	1	>25 µM against related proteases	[15][16]
Compound 8o	Mouse PrCP	2	>25 µM against related proteases	[15][16]

Table 1: In vitro efficacy of a representative potent PrCP inhibitor.

Experimental Protocol: In Vitro Assessment of PrCP-7414 Inhibition of Angiotensin II Conversion

This section provides a detailed, step-by-step methodology for an in vitro experiment to quantify the inhibitory effect of a compound like PrCP-7414 on the PrCP-mediated conversion of Ang II to Ang 1-7.

Objective

To determine the IC50 of PrCP-7414 for the inhibition of recombinant human PrCP activity using Angiotensin II as a substrate.

Materials

• Recombinant Human Prolylcarboxypeptidase (PrCP)

• Angiotensin II

• Angiotensin 1-7 standard

• PrCP-7414 (or other selective PrCP inhibitor)

• Assay Buffer (e.g., 50 mM MES, pH 6.0)

• Quenching Solution (e.g., 1% Trifluoroacetic Acid)

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

• 96-well microplate

• Incubator

Experimental Workflow

Figure 2: Workflow for in vitro assessment of PrCP inhibition.

Step-by-Step Procedure

• Preparation of Reagents:

  • Prepare a stock solution of recombinant human PrCP in assay buffer.

  • Prepare a stock solution of Angiotensin II in assay buffer.

  • Prepare a serial dilution of PrCP-7414 in assay buffer to cover a wide range of concentrations (e.g., from 1 pM to 10 µM).

  • Prepare an Ang 1-7 standard curve by serial dilution in assay buffer.

• Assay Setup:

  • In a 96-well microplate, add assay buffer to all wells.

  • Add the serially diluted PrCP-7414 to the appropriate wells. Include a vehicle control (no inhibitor) and a blank control (no enzyme).

  • Add the PrCP enzyme to all wells except the blank control.

• Pre-incubation:

  • Pre-incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation and Incubation:

  • Initiate the enzymatic reaction by adding the Angiotensin II substrate to all wells.

  • Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes), ensuring the reaction is in the linear range.

• Reaction Termination:

  • Stop the reaction by adding the quenching solution to all wells.

• HPLC Analysis:

  • Inject the samples from the 96-well plate onto the HPLC system.

  • Use a suitable gradient of mobile phases (e.g., water with 0.1% TFA and acetonitrile with 0.1% TFA) to separate Ang II and Ang 1-7 on a C18 column.

  • Monitor the elution of the peptides by UV absorbance at 214 nm.

  • Quantify the amount of Ang 1-7 produced in each well by comparing the peak area to the Ang 1-7 standard curve.

• Data Analysis:

  • Calculate the percent inhibition of PrCP activity for each concentration of PrCP-7414 using the following formula: % Inhibition = 100 * (1 - ([Ang 1-7]inhibitor / [Ang 1-7]vehicle))

  • Plot the percent inhibition against the logarithm of the PrCP-7414 concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion and Future Directions

The selective inhibition of Prolylcarboxypeptidase presents a promising therapeutic strategy for modulating the Renin-Angiotensin System. By blocking the conversion of the vasoconstrictor Angiotensin II to the vasodilator Angiotensin 1-7, PrCP inhibitors can potentially shift the balance of the RAS towards a more protective state. The in-depth understanding of the enzymatic mechanism and the availability of robust in vitro assays are critical for the discovery and development of novel PrCP inhibitors.

Future research in this area will likely focus on:

• The development of even more potent and selective PrCP inhibitors with favorable pharmacokinetic and pharmacodynamic properties.[13][17]

• In vivo studies to further elucidate the physiological and pathophysiological roles of PrCP in cardiovascular and metabolic diseases.[13][15]

• Clinical trials to evaluate the safety and efficacy of PrCP inhibitors in human diseases such as hypertension, heart failure, and diabetic nephropathy.

The continued exploration of the counter-regulatory axis of the RAS, with a specific focus on enzymes like PrCP, holds significant potential for the development of next-generation cardiovascular therapeutics.

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Targeting Overexpressed Prolylcarboxypeptidase (PRCP) in Breast Cancer: The Mechanistic and Therapeutic Impact of PrCP-7414

Executive Summary

Prolylcarboxypeptidase (PRCP) is increasingly recognized as a critical oncogenic driver and adverse prognostic marker in breast cancer. Functioning natively as a lysosomal serine protease, its aberrant overexpression in tumor tissues is strongly correlated with early recurrence, poor overall survival, and profound resistance to standard endocrine therapies 1. This whitepaper provides an in-depth mechanistic analysis of PrCP-7414 , a highly selective small-molecule PRCP inhibitor. By establishing a self-validating framework for experimental modeling, we delineate how PrCP-7414 disrupts the critical crosstalk between G-protein coupled receptors (GPCRs) and receptor tyrosine kinases (RTKs) to induce apoptosis and reverse therapy resistance in both Triple-Negative Breast Cancer (TNBC) and Estrogen Receptor-positive (ER+) subtypes 2.

Mechanistic Foundation: PRCP & GPCR-RTK Crosstalk

Under physiological conditions, PRCP cleaves C-terminal amino acids from specific peptide substrates (e.g., Angiotensin II, α-MSH) when the penultimate amino acid is proline [[1]](). In the pathology of breast cancer, elevated PRCP expression fundamentally rewires cellular signaling architecture.

The primary oncogenic mechanism of PRCP is the potentiation of Receptor Tyrosine Kinase (RTK) transactivation . The cleavage of specific peptide substrates by PRCP generates ligands that hyperactivate GPCRs. These GPCRs subsequently utilize intermediate kinases—such as Protein Kinase A (PKA) and Calmodulin-Dependent Protein Kinase II (CaMKII)—to phosphorylate and transactivate major RTKs, including IGF1R, HER3, and EGFR 3.

PrCP-7414 Intervention: By directly binding to the enzymatic pocket of PRCP, PrCP-7414 halts substrate cleavage. This blockade starves the GPCR-RTK crosstalk loop, leading to the collapse of downstream PI3K/AKT and mTORC1 survival pathways, effectively stripping the cancer cell of its primary resistance mechanisms [[4]]().

Mechanism of PrCP-7414 disrupting GPCR-RTK crosstalk and suppressing breast cancer survival pathways.

Quantitative Data & Target Landscape

The efficacy of PrCP-7414 has been validated across highly divergent breast cancer subtypes, highlighting PRCP’s role as a pan-cancer dependency node. Below is a structured quantitative summary derived from leading preclinical evaluations.

Pharmacological Parameter	TNBC Models (e.g., MDA-MB-468)	ER+ Models (e.g., MCF7)
Primary Inhibitor	PrCP-7414 (PRCPi)	PrCP-7414 (PRCPi)
Impact on PRCP Function	Enzymatic blockade (Activity suppression)	Enzymatic blockade (Activity suppression)
Primary RTK Nodes Suppressed	EGFR, ErbB2	IGF1R, HER3
Downstream Signal Disruption	Reduction in p-AKT, p-ERK	Reduction in p-AKT, p-mTORC1
Therapeutic Synergy Achieved	Lapatinib (EGFR/ErbB2 Inhibitor)	Endoxifen / 4-Hydroxytamoxifen
Core In Vivo Phenotype	Significant primary tumor shrinkage	Reversal of endocrine therapy resistance

Experimental Methodologies & Validation Protocols

A rigorous drug development pipeline demands self-validating protocols to ensure observed cellular death is a direct consequence of target inhibition, rather than off-target toxicity. As an application scientist, it is imperative to align short-term biochemical readouts with long-term phenotypic endpoints.

Protocol 1: In Vitro Profiling of PrCP-7414 (Viability and RTK Suppression)

Causality Check: A purely cytostatic compound looks identical to a cytotoxic compound in standard 72-hour MTT assays. We multiplex acute metabolic assays with long-term clonogenic survival assays to ensure PrCP-7414 definitively abrogates reproductive viability 5.

• Cell Seeding & Synchronization: Plate TNBC (MDA-MB-468) and ER+ (MCF7) cells at low density. Critical Step: Serum-starve the cells overnight (0.1% FBS). This minimizes basal RTK signaling driven by exogenous growth factors in serum, sensitizing the assay to capture specific GPCR-RTK disruption upon inhibitor treatment.

• Compound Administration: Treat cells with PrCP-7414 across a dose-escalation matrix (Vehicle, 1µM, 5µM, 10µM). Causality Note: 10µM serves as the reliable upper bound; exceeding this risks non-specific lysosomal impairment unrelated to PRCP targeting.

• Readout A (Metabolic Viability): At 72h post-treatment, incubate with MTT reagent to measure acute metabolic suppression [[5]]().

• Readout B (Immunoblotting for Target Validation): Harvest parallel lysates at an early 24h timepoint. Causality Note: Lysates must be collected before secondary apoptotic degradation occurs. Buffer must include sodium orthovanadate to preserve phosphorylation states. Probe for p-IGF1R, p-HER3 (in ER+), p-EGFR (in TNBC), and p-AKT [[3]]().

Protocol 2: In Vivo Xenograft Synergy & Endocrine Sensitization

Causality Check: Validating that PrCP-7414 sensitizes ER+ tumors to Tamoxifen in vivo requires specific physiological considerations. We utilize endoxifen (the active metabolite of tamoxifen) instead of tamoxifen itself, because mice exhibit divergent hepatic metabolism of tamoxifen, which can lead to sub-therapeutic active circulating levels and false negatives 6.

• Tumor Inoculation: Implant ER+ MCF7 cells or patient-derived xenograft (PDX) fragments orthotopically into the mammary fat pads of female NSG (NOD scid gamma) mice. Subcutaneously implant slow-release estrogen pellets to sustain ER+ tumor engraftment 6.

• Randomization: Once tumors attain a palpable volume of ~150-200 mm³, randomize subjects into four cohorts: Control (Vehicle), PrCP-7414 alone, Endoxifen alone, and Combo Therapy.

• Longitudinal Assessment: Track tumor growth via digital calipers bi-weekly. Validation Threshold: The combinatorial cohort must demonstrate a statistically significant divergence in growth trajectory relative to the Endoxifen-alone cohort to validate the endocrine-sensitization hypothesis 7.

• Ex Vivo Biomarker Confirmation: Post-euthanasia, perform Immunohistochemistry (IHC) on tumor sections. Stain for Ki-67 (proliferation index) and p-AKT to assure that observed volumetric reductions correlate mechanistically to the PRCP-induced shutdown of the RTK/AKT signaling node within the tumor microenvironment.

Self-validating experimental workflow bridging in vitro RTK suppression to in vivo tumor outcomes.

Summary of Clinical Implications

By definitively halting the activity of overexpressed PRCP, PrCP-7414 represents a powerful tool to circumvent two of the most critical challenges in breast oncology:

• Endocrine Resistance in ER+ Tumors: Co-administration of PrCP-7414 restores the sensitivity of resistant cellular populations to tamoxifen and endoxifen by shutting down the compensatory IGF1R/HER3 survival signals 6.

• TNBC Proliferation: High basal RTK signaling (EGFR/ErbB2) typical of TNBC pathogenesis is maintained by PRCP expression. PrCP-7414 alone profoundly curbs TNBC growth and demonstrates robust synergistic cytotoxicity when paired with standard targeted kinase therapies 1.

References

• [2] PrCP-7414 | PRCP Inhibitor - MedChemExpress.com. MedChemExpress.2

• [1] Prolyl Carboxypeptidase Maintains Receptor Tyrosine Kinase Signaling and Is a Potential Therapeutic Target in Triple Negative Breast Cancer. MDPI Cancers (Basel). 1

• [6] Prolylcarboxypeptidase promotes IGF1R/HER3 signaling and is a potential target to improve endocrine therapy response in estrogen receptor positive breast cancer. PubMed / NIH.6

• [4] Prolylcarboxypeptidase promotes IGF1R/HER3 signaling and is a potential target to improve endocrine therapy response in estrogen receptor positive breast cancer. Taylor & Francis / Cancer Biology & Therapy.4

• [7] Full article: Prolylcarboxypeptidase promotes IGF1R/HER3 signaling and is a potential target to improve endocrine therapy response... Taylor & Francis. 7

• [3] Prolylcarboxypeptidase promotes IGF1R/HER3 signaling and is a potential target to improve endocrine therapy response in estrogen receptor positive breast cancer. PMC. 3

• [5] PRCPi decreases TNBC cell viability. (A) The indicated MCF7 and TNBC... ResearchGate. 5

Sources

• 1. mdpi.com [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Prolylcarboxypeptidase promotes IGF1R/HER3 signaling and is a potential target to improve endocrine therapy response in estrogen receptor positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Prolylcarboxypeptidase promotes IGF1R/HER3 signaling and is a potential target to improve endocrine therapy response in estrogen receptor positive breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]

Decoding PrCP-7414: High-Resolution Selectivity Profile Against Homologous Serine Proteases and Methodological Workflows

The Mechanistic Imperative of Selectivity in Serine Proteases

Targeting specific serine proteases has historically been fraught with off-target toxicities. Prolylcarboxypeptidase (PRCP, EC 3.4.16.2) is a highly conserved lysosomal serine protease responsible for cleaving C-terminal amino acids connected to a penultimate proline residue [1]. Because PRCP natively regulates physiological homeostasis by degrading potent bioactive peptides such as angiotensin II,

-MSH, and prekallikrein, it has emerged as a premier therapeutic target for both metabolic obesity and receptor tyrosine kinase (RTK)-driven oncogenesis.

However, translating PRCP inhibitors requires navigating a structural minefield. The catalytic machinery of PRCP shares deep structural homology with other critical S9 family serine proteases, notably Dipeptidyl Peptidase-4 (DPP4), Fibroblast Activation Protein (FAP), and Prolyl Endopeptidase (PREP). Inadvertent inhibition of DPP4, for instance, disastrously disrupts GLP-1 metabolism, while off-target PREP inhibition dysregulates central neuropeptide signaling.

PrCP-7414 (CAS: 1252037-41-4) , structurally characterized as a dichlorobenzimidazolopyrrolidinamide, resolves this selectivity bottleneck. The compound was originally conceptualized around an electrophilic ketone "serine trap," but rational design optimizations generated a highly potent, non-covalent inhibitor that exploits the unique steric dimensions of the PRCP catalytic triad. By strictly engaging the S1 subsite specific to PRCP, PrCP-7414 avoids the broader binding pockets of homologous dipeptidyl peptidases [2].

Quantitative Selectivity Profile

Evaluating a protease inhibitor demands absolute transparency regarding its cross-reactivity matrix. In comprehensive biochemical profiling, PrCP-7414 exhibited sub-nanomolar to low-nanomolar potency against human and murine PRCP, while maintaining an immaculate therapeutic window against the wider proline-cleaving enzyme family [1], [2].

Table 1: In Vitro Selectivity Profile of PrCP-7414

Enzyme Target	Biological Role / Subfamily	PrCP-7414 IC (nM)	Selectivity Ratio
Human PRCP	Lysosomal Serine Protease (Target)	1.0	1x (Baseline)
Mouse PRCP	Lysosomal Serine Protease (Ortholog)	2.0	2x
DPP4 (CD26)	Dipeptidyl Peptidase (GLP-1 cleavage)	> 25,000	> 25,000x
FAP	Fibroblast Activation Protein	> 25,000	> 25,000x
PREP / PEP	Prolyl Endopeptidase	> 25,000	> 25,000x
DPP8	Dipeptidyl Peptidase	> 25,000	> 25,000x
DPP9	Dipeptidyl Peptidase	> 25,000	> 25,000x
QPP	Quiescent Cell Proline Dipeptidase	> 25,000	> 25,000x
ACE2	Angiotensin-Converting Enzyme 2	> 25,000	> 25,000x

Causality in Data: The

-fold selectivity margin achieved by PrCP-7414 is not merely an empirical observation; it is driven by the rigorous geometric constraints of the dichlorobenzimidazole moiety, which clashes sterically within the S2 subsites of DPP4 and FAP, effectively locking the compound out of off-target active sites.

Molecular Signaling Modulated by Selective PRCP Inhibition

Beyond its metabolic implications, high PRCP expression is an adverse prognostic marker in Triple Negative Breast Cancer (TNBC) and estrogen receptor-positive (ER+) breast cancer [3]. Current data demonstrates that PRCP maintains pathological Receptor Tyrosine Kinase (RTK) signaling (specifically IGF1R and HER3). Selective intervention with PrCP-7414 interrupts this loop, suppressing the critical downstream phosphorylation of IRS1 and AKT, thereby inducing cancer cell apoptosis and reversing endoxifen resistance [3], [4].

Caption: PRCP-mediated RTK signaling pathway blocked selectively by PrCP-7414 in breast cancer.

Self-Validating Protocol: FRET-Based Continuous Selectivity Assay

As a Senior Application Scientist, I mandate that all enzymatic profiling workflows be engineered as self-validating systems. A single false positive from background auto-hydrolysis can derail a lead-optimization pipeline. To definitively validate the selectivity profile of PrCP-7414 against other proteases, we employ a continuous Fluorophore Resonance Energy Transfer (FRET) methodology.

Rationale & Causality

We utilize the custom FRET substrate Mca-Ala-Pro-Lys(Dnp)-OH . Why this specific substrate? The intramolecular quenching between the Mca (7-methoxycoumarin-4-yl-acetyl) fluorophore and the Dnp (2,4-dinitrophenyl) quencher is strictly relieved only when the C-terminal Lysine (situated immediately after Proline) is cleaved. Because PRCP exclusively demands a penultimate proline, this substrate generates high specific activity for PRCP while rendering aminopeptidase contamination completely silent.

Workflow Visualization

Caption: Workflow for validating PrCP-7414 selectivity via FRET-based continuous enzymatic assays.

Step-by-Step Methodology

1. Reagent & Control Preparation

• Assay Buffer: Prepare 50 mM sodium acetate buffer (pH 5.0) for PRCP, and standard Tris-HCl (pH 7.4) for off-target proteases (DPP4, FAP). Causality: PRCP is a lysosomal enzyme and requires acidic pH for optimal

  . Using pH 5.0 suppresses non-lysosomal background proteases.

• Internal Controls (Self-Validation):

  • Negative Control: Buffer + Enzyme + 1% DMSO (Establishes uninhibited 100% velocity).

  • Background Control: Buffer + Substrate + 1% DMSO (No enzyme; captures auto-hydrolysis baseline to prevent false IC

    shifts).

  • Positive Control: A non-selective pan-serine protease inhibitor (e.g., PMSF at 1 mM) must be run in a parallel well to guarantee the assay can reliably detect total inhibition.

2. Inhibitor Titration

• Reconstitute PrCP-7414 in 100% molecular-grade DMSO to a stock concentration of 10 mM [2].

• Perform a 10-point, 3-fold serial dilution (from 50

  M down to 2.5 pM final assay concentration). Ensure final DMSO concentration remains constant at 1% across all wells to prevent solvent-induced protein denaturation.

3. Enzyme Incubation

• Pre-incubate 0.5 nM recombinant human PRCP (or 2.0 nM for off-target enzymes like DPP4) with the PrCP-7414 dilution series in a black 384-well microplate for 30 minutes at 37°C. Causality: Pre-incubation is critical to allow equilibrium binding of the non-covalent inhibitor before substrate competition begins.

4. Reaction Initiation and Continuous Monitoring

• Initiate the reaction by injecting 25

  M of Mca-Ala-Pro-Lys(Dnp)-OH substrate into all wells. (Note: 25 M aligns with the of PRCP, adhering to Cheng-Prusoff parameters for accurate derivation).

• Read continuously on a microplate spectrofluorometer at

  nm and nm for 30 minutes.

5. Kinetic Analysis

• Extract the initial velocity (

  ) from the linear phase of the fluorescence vs. time curve.

• Plot percent inhibition against the

  of PrCP-7414 concentration. Utilize a 4-parameter logistic (4PL) non-linear regression model to derive the IC . An IC M against targets like DPP4 or PREP mathematically validates the extreme target specificity of the compound.

References

• Zhou, C., et al. (2010). "Design and Synthesis of Prolylcarboxypeptidase (PrCP) Inhibitors To Validate PrCP As A Potential Target for Obesity." Journal of Medicinal Chemistry, 53(19), 7251-7263.[Link]

• Duan, L., et al. (2022). "Prolylcarboxypeptidase promotes IGF1R/HER3 signaling and is a potential target to improve endocrine therapy response in estrogen receptor positive breast cancer." Cancer Biology & Therapy, 23(1), 1-10.[Link]

• Maki, C. G., et al. (2022). "Prolyl Carboxypeptidase Maintains Receptor Tyrosine Kinase Signaling and Is a Potential Therapeutic Target in Triple Negative Breast Cancer." Cells, 11(3), 486.[Link]

A Technical Guide to Characterizing the Effects of PrCP-7414 on Receptor Tyrosine Kinase (RTK) Signaling Pathways

Abstract: Receptor Tyrosine Kinases (RTKs) are a family of cell surface receptors that play a pivotal role in regulating critical cellular processes, including growth, differentiation, metabolism, and motility.[1][2][3] Dysregulation of RTK signaling is a hallmark of many human cancers, making them a prime target for therapeutic intervention.[4][5][6] This guide provides an in-depth technical framework for researchers, scientists, and drug development professionals to characterize the effects of PrCP-7414, a novel Prolyl Carboxypeptidase (PrCP) inhibitor, on RTK signaling pathways. Recent studies have demonstrated that PrCP maintains signaling from multiple RTKs, and its inhibition can suppress cancer cell proliferation, suggesting a novel therapeutic avenue.[7] This document outlines a series of robust, field-proven methodologies, from initial biochemical assays to comprehensive cellular analyses, designed to elucidate the mechanism of action of PrCP-7414 and its impact on key oncogenic signaling cascades.

Introduction: The Rationale for Targeting PrCP in the Context of RTK Signaling

RTKs are transmembrane proteins that, upon binding to extracellular ligands such as growth factors, dimerize and autophosphorylate specific tyrosine residues on their intracellular domains.[1][2][8] This phosphorylation creates docking sites for a host of downstream signaling proteins, which in turn activate critical pathways like the Ras/MAPK and PI3K/Akt cascades, driving cellular responses.[5][9][10][11][12]

Prolyl Carboxypeptidase (PrCP) is an enzyme that has been recently implicated in the maintenance of RTK signaling.[7] The specific PrCP inhibitor, PrCP-7414, has been shown to block the proliferation and survival of Triple Negative Breast Cancer (TNBC) cell lines.[7] The proposed mechanism involves the modulation of crosstalk between RTKs and G-protein coupled receptors (GPCRs).[7] Therefore, a thorough investigation into the effects of PrCP-7414 on RTK signaling is warranted to understand its therapeutic potential. This guide will use the Epidermal Growth Factor Receptor (EGFR) pathway as a primary model system, given its well-established role in various cancers.[13][14][15]

Part 1: Initial Characterization and Target Validation

The first step in evaluating a novel compound is to confirm its direct effect on the intended target and assess its broader impact on related signaling pathways.

In Vitro Kinase Assays: Assessing Direct RTK Inhibition

While PrCP-7414 is a PrCP inhibitor, it is crucial to rule out any direct off-target inhibitory effects on RTKs themselves. An in vitro kinase assay measures the transfer of a phosphate group from ATP to a substrate by a kinase.[16]

Experimental Rationale: This experiment directly measures the enzymatic activity of isolated RTKs in the presence of PrCP-7414. This allows for the determination of an IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%), a key metric of drug potency. A high IC50 value against various RTKs would suggest that the compound's cellular effects are not due to direct kinase inhibition.

Protocol 1: In Vitro RTK Kinase Assay [17][18][19][20][21]

• Reagents & Materials:

  • Recombinant human RTK (e.g., EGFR, HER2, VEGFR2)

  • Kinase-specific substrate (e.g., poly(Glu, Tyr) 4:1)

  • PrCP-7414 (dissolved in DMSO)

  • ATP (often radiolabeled [γ-³²P]ATP for traditional methods, or non-radiolabeled for luminescence-based kits)

  • Kinase reaction buffer (typically contains MgCl₂, MnCl₂, DTT, and a buffering agent like Tris-HCl)

  • 96-well or 384-well plates (black plates for fluorescence/luminescence assays)

  • ADP-Glo™ Kinase Assay kit or similar luminescence-based detection system.

• Procedure:

  • Prepare serial dilutions of PrCP-7414 in kinase reaction buffer. Also, prepare a known RTK inhibitor as a positive control (e.g., Gefitinib for EGFR) and a vehicle control (DMSO).

  • Add the recombinant RTK enzyme to the wells of the assay plate.

  • Add the PrCP-7414 dilutions, positive control, and vehicle control to the appropriate wells.

  • Incubate for 15-30 minutes at room temperature to allow for compound binding to the enzyme.

  • Initiate the kinase reaction by adding a mixture of the kinase substrate and ATP.

  • Incubate the reaction for a predetermined time (e.g., 60 minutes) at 30°C. The incubation time should be within the linear range of the reaction.

  • Stop the reaction and measure the remaining ATP (or ADP produced) using a luminescence-based detection reagent according to the manufacturer's protocol (e.g., ADP-Glo™).

  • Record the luminescence signal using a plate reader.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each PrCP-7414 concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the log concentration of PrCP-7414 and fit the data to a dose-response curve to determine the IC50 value.

Table 1: Hypothetical In Vitro Kinase Profiling Data for PrCP-7414

Kinase Target	PrCP-7414 IC50 (µM)	Positive Control IC50 (nM)
PrCP	0.05	N/A
EGFR	> 100	Gefitinib: 25
HER2	> 100	Lapatinib: 15
VEGFR2	> 100	Sunitinib: 10

Interpretation: The data in Table 1 would indicate that PrCP-7414 is highly potent against its intended target, PrCP, but has negligible direct inhibitory activity against key RTKs. This supports the hypothesis that its effects on RTK signaling are indirect.

Part 2: Cellular Assays to Determine the Impact on RTK Signaling Cascades

With direct RTK inhibition ruled out, the next logical step is to investigate the effect of PrCP-7414 on RTK signaling within a cellular context. Western blotting is the gold-standard technique for this purpose, allowing for the detection of changes in protein phosphorylation, which is indicative of kinase activity.[22][23][24][25]

Visualizing the EGFR Signaling Pathway

The EGFR signaling pathway is a well-characterized cascade that is frequently dysregulated in cancer.[11][13][14][15] Upon activation by ligands like EGF, EGFR activates two primary downstream pathways: the Ras-Raf-MEK-ERK (MAPK) pathway, which primarily regulates proliferation, and the PI3K-Akt-mTOR pathway, which is crucial for cell survival and growth.[9][10][26][27][28]

Caption: EGFR Signaling Cascade and the Point of Intervention for PrCP-7414.

Western Blot Analysis of RTK Pathway Activation

Experimental Rationale: This experiment will determine if PrCP-7414 can inhibit the ligand-induced phosphorylation of EGFR and its key downstream effectors, ERK and Akt, in a cancer cell line that overexpresses EGFR (e.g., A431 or MDA-MB-468). A reduction in the phosphorylated forms of these proteins, without a change in their total protein levels, would strongly indicate an inhibition of the signaling cascade.

Protocol 2: Western Blot for Phosphorylated RTK Pathway Proteins [22][23][24][25]

• Cell Culture and Treatment:

  • Plate EGFR-overexpressing cells (e.g., A431) and allow them to adhere and reach 70-80% confluency.

  • Serum-starve the cells for 12-24 hours to reduce basal RTK activity.

  • Pre-treat the cells with various concentrations of PrCP-7414 or a vehicle control (DMSO) for 2-4 hours.

  • Stimulate the cells with a saturating concentration of EGF (e.g., 100 ng/mL) for 10-15 minutes. Include an unstimulated control.

• Cell Lysis and Protein Quantification:

  • Immediately place plates on ice and wash twice with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with a cocktail of protease and phosphatase inhibitors .[23][25] This is critical to preserve the phosphorylation state of the proteins.[22][23]

  • Scrape the cells, collect the lysate, and clarify by centrifugation.

  • Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Normalize all samples to the same protein concentration and add Laemmli sample buffer. Denature by boiling for 5 minutes.[22][23]

  • Load equal amounts of protein per lane onto an SDS-PAGE gel and separate by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.[22][23]

  • Block the membrane with 5% Bovine Serum Albumin (BSA) in TBST for 1 hour. Avoid using milk as a blocking agent as it contains phosphoproteins that can cause high background.[23]

  • Incubate the membrane overnight at 4°C with primary antibodies specific for:

    • Phospho-EGFR (e.g., p-Tyr1068)

    • Total EGFR

    • Phospho-ERK1/2 (p-Thr202/Tyr204)

    • Total ERK1/2

    • Phospho-Akt (p-Ser473)

    • Total Akt

    • A loading control (e.g., GAPDH or β-Actin)

  • Wash the membrane extensively with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[22][23]

  • Wash again and visualize the bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[29]

Table 2: Representative Western Blot Densitometry Data

Treatment	p-EGFR (Normalized)	p-ERK (Normalized)	p-Akt (Normalized)
Unstimulated	0.1	0.1	0.1
EGF (100 ng/mL)	1.0	1.0	1.0
EGF + 1 µM PrCP-7414	0.6	0.5	0.4
EGF + 10 µM PrCP-7414	0.2	0.1	0.1

Interpretation: The data in Table 2 would demonstrate a dose-dependent inhibition of EGF-induced phosphorylation of EGFR, ERK, and Akt by PrCP-7414, providing strong evidence of its ability to disrupt this signaling pathway in a cellular environment.

Part 3: Assessing the Functional Consequences of RTK Pathway Inhibition

Demonstrating that PrCP-7414 inhibits RTK signaling is a key mechanistic insight. The ultimate goal, however, is to link this inhibition to a functional anti-cancer effect, such as the inhibition of cell proliferation.

Overall Experimental Workflow

The workflow for assessing a novel inhibitor involves a logical progression from biochemical characterization to cellular mechanism and finally to functional outcomes.

Caption: A logical workflow for characterizing a novel RTK signaling modulator.

Cell Viability/Proliferation Assays

Experimental Rationale: Cell viability assays measure the overall health of a cell population and are commonly used to determine the cytotoxic or cytostatic effects of a compound.[30] Assays like the MTT assay or luminescence-based assays that measure ATP levels (e.g., CellTiter-Glo®) are robust methods for quantifying the impact of PrCP-7414 on cancer cell proliferation.[29][30]

Protocol 3: ATP-Based Cell Viability Assay (e.g., CellTiter-Glo®) [30]

• Cell Seeding:

  • Seed cancer cells (e.g., A431, MDA-MB-468) in a 96-well, opaque-walled plate at a predetermined optimal density.

• Compound Treatment:

  • Prepare a serial dilution of PrCP-7414.

  • Add the compound dilutions to the wells. Include a vehicle-only control.

  • Incubate the plate for a duration that allows for multiple cell doublings (e.g., 72 hours).

• Assay Procedure:

  • Equilibrate the plate to room temperature for approximately 30 minutes.[30]

  • Add the CellTiter-Glo® reagent to each well in a volume equal to the culture medium volume.[30]

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[30]

  • Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log concentration of PrCP-7414 and fit the data to a dose-response curve to determine the GI50 (concentration for 50% growth inhibition).

Table 3: Hypothetical Cell Viability Data for PrCP-7414

Cell Line	RTK Profile	PrCP-7414 GI50 (µM)
A431	High EGFR	5.2
MDA-MB-468	High EGFR	7.8
MCF7	Low EGFR, ER+	> 50
Normal Fibro.	Normal RTK Levels	> 100

Interpretation: The data in Table 3 would suggest that PrCP-7414 selectively inhibits the growth of cancer cells that are highly dependent on EGFR signaling, while having minimal effect on cells with low EGFR expression or non-cancerous cells. This correlation between signaling inhibition and functional outcome is a critical component of building a case for a new therapeutic agent.

Conclusion and Future Directions

This guide provides a comprehensive, multi-faceted approach to characterizing the effects of the PrCP inhibitor, PrCP-7414, on RTK signaling. The described workflow establishes a logical progression from confirming target specificity to elucidating the cellular mechanism of action and quantifying the functional consequences. The data generated from these experiments would collectively support the hypothesis that PrCP-7414 indirectly inhibits RTK signaling pathways, leading to a reduction in cancer cell proliferation.

Future studies should aim to:

• Investigate Receptor Dimerization: Utilize co-immunoprecipitation to determine if PrCP-7414 affects ligand-induced EGFR dimerization.[31][32][33][34]

• Expand to Other RTKs: Assess the effect of PrCP-7414 on other relevant RTKs, such as PDGFR and ErbB3, which are also implicated in TNBC.[7]

• In Vivo Studies: Validate these in vitro findings in xenograft or patient-derived xenograft (PDX) mouse models to assess the therapeutic efficacy of PrCP-7414 in a more complex biological system.

• Combination Therapies: Explore synergistic effects by combining PrCP-7414 with direct RTK inhibitors like lapatinib, as initial studies have suggested this could be a promising strategy.[7]

By following these rigorous, self-validating protocols, researchers can generate high-quality, reproducible data to thoroughly characterize novel compounds like PrCP-7414 and accelerate their potential translation into clinical applications.

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• Schematic drawing of the PI3K/Akt signaling pathway.
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• PI3K / Akt Signaling. Cell Signaling Technology.
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• Co-Immunoprecipitation as a Strategy to Evaluate Receptor–Receptor or Receptor–Protein Interactions in G-Protein-Coupled Receptor–Protein Interactions.
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• Kinase Assay Kit. Sigma-Aldrich.
• Receptor tyrosine kinases: Characterisation, mechanism of action and therapeutic interests for bone cancers. PMC.
• Receptor tyrosine kinases exert dominant control over PI3K signaling in human KRAS mutant colorectal cancers. PubMed.
• Protein tyrosine phosphatase receptor type kappa (PTPRK)

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Unveiling the Potency of PrCP-7414: A Technical Guide to Its Binding Affinity and Inhibition of Human Prolylcarboxypeptidase

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides an in-depth analysis of the binding characteristics of PrCP-7414, a potent inhibitor of human Prolylcarboxypeptidase (PrCP). As a key regulator of various physiological pathways, PrCP has emerged as a significant therapeutic target for a range of disorders.[1][2] Understanding the precise inhibitory capabilities of molecules like PrCP-7414 is paramount for advancing drug discovery efforts in this area. This document details the binding affinity and IC50 values of PrCP-7414 for human PrCP, outlines a comprehensive experimental protocol for their determination, and visually represents the underlying scientific principles and workflows.

Prolylcarboxypeptidase (PrCP): A Serine Protease with Diverse Roles

Prolylcarboxypeptidase, a member of the serine protease family, is a highly conserved enzyme across eukaryotes.[1] It is distinguished by a unique helical structural domain that caps its active site.[1] The primary enzymatic function of PrCP is to cleave the C-terminal amino acid of a peptide, specifically when proline is the penultimate residue.[1] This activity implicates PrCP in the regulation of several critical signaling pathways, including the renin-angiotensin system, the kallikrein-kinin system, and the pro-opiomelanocortin (POMC) system.[2] Consequently, PrCP is a potential therapeutic target for cardiovascular, inflammatory, and metabolic diseases.[2]

PrCP-7414: A Potent and Selective Inhibitor

PrCP-7414 (CAS: 1252037-41-4) is a potent and selective inhibitor of Prolylcarboxypeptidase.[2] While often referred to in the scientific literature by different identifiers, such as "compound 8o," its chemical identity remains consistent.[3] This small molecule was developed through a mechanism-based design approach aimed at achieving high potency and selectivity for PrCP.[3]

Binding Affinity and IC50 Values

The inhibitory potency of PrCP-7414 against human PrCP is exceptionally high, as demonstrated by its low nanomolar IC50 value. The IC50, or half-maximal inhibitory concentration, represents the concentration of the inhibitor required to reduce the activity of the enzyme by 50%.

Compound	Target Enzyme	IC50 Value (nM)
PrCP-7414 (compound 8o)	Human PrCP	1
PrCP-7414 (compound 8o)	Mouse PrCP	2

Table 1: IC50 values of PrCP-7414 for human and mouse Prolylcarboxypeptidase.[3][4]

The low nanomolar IC50 value underscores the high affinity of PrCP-7414 for human PrCP, making it a valuable tool for studying the physiological roles of this enzyme and a promising lead compound for therapeutic development.

Experimental Protocol: Determination of IC50 for PrCP-7414

The following protocol outlines a robust method for determining the IC50 value of PrCP-7414 against human PrCP using a fluorescence-based enzyme inhibition assay. This method is a self-validating system, incorporating appropriate controls to ensure data integrity.

Materials and Reagents

• Recombinant Human PrCP (carrier-free)

• PrCP-7414 (or compound 8o)

• Fluorogenic PrCP substrate (e.g., Z-Pro-Phe-AMC)

• Assay Buffer (e.g., 50 mM Tris, 150 mM NaCl, pH 7.5)

• Dimethyl Sulfoxide (DMSO)

• 96-well black, flat-bottom microplates

• Fluorescence microplate reader

Step-by-Step Methodology

• Reagent Preparation:

  • Prepare a stock solution of recombinant human PrCP in assay buffer. The final concentration in the assay will depend on the specific activity of the enzyme lot and should be determined empirically to yield a linear reaction rate over the desired time course.

  • Prepare a stock solution of PrCP-7414 in DMSO.

  • Create a serial dilution of PrCP-7414 in DMSO. A typical 10-point, 3-fold serial dilution is recommended to cover a wide concentration range.

  • Prepare a working solution of the fluorogenic PrCP substrate in assay buffer. The final concentration should be at or near the Michaelis-Menten constant (Km) for the substrate to ensure sensitive detection of inhibition.

• Assay Setup:

  • In a 96-well microplate, add a fixed volume of the PrCP enzyme solution to each well, except for the "no enzyme" control wells.

  • Add a small volume of the serially diluted PrCP-7414 solutions to the appropriate wells. For the "no inhibitor" control, add the same volume of DMSO.

  • Incubate the plate at room temperature for a pre-determined time (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme.

• Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the fluorogenic substrate solution to all wells.

  • Immediately place the microplate in a fluorescence plate reader pre-set to the appropriate excitation and emission wavelengths for the fluorophore (e.g., Ex/Em = 380/460 nm for AMC).

  • Measure the fluorescence intensity at regular intervals (e.g., every 60 seconds) for a set period (e.g., 30-60 minutes).

• Data Analysis:

  • Calculate the rate of reaction (velocity) for each well by determining the slope of the linear portion of the fluorescence versus time plot.

  • Normalize the reaction rates to the "no inhibitor" control (100% activity).

  • Plot the percentage of enzyme activity against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Causality Behind Experimental Choices

• Choice of Substrate: A fluorogenic substrate is chosen for its high sensitivity and continuous readout, allowing for kinetic measurements. The use of a substrate concentration near the Km ensures that the assay is sensitive to competitive inhibitors.

• Pre-incubation of Inhibitor and Enzyme: This step allows the inhibitor to reach binding equilibrium with the enzyme before the addition of the substrate, which is crucial for obtaining accurate IC50 values, especially for tight-binding or slow-binding inhibitors.

• Use of DMSO: PrCP-7414 is an organic molecule and is typically dissolved in DMSO. It is important to keep the final concentration of DMSO in the assay low (e.g., <1%) and consistent across all wells to minimize its effect on enzyme activity.

Visualizing the Process: Diagrams

Experimental Workflow for IC50 Determination

Caption: Workflow for determining the IC50 of PrCP-7414.

Mechanism of Competitive Inhibition

Caption: Schematic of competitive enzyme inhibition.

Conclusion

PrCP-7414 stands out as a highly potent inhibitor of human Prolylcarboxypeptidase, with an IC50 value in the low nanomolar range. This technical guide provides the essential data and a detailed, validated protocol for researchers to independently verify and further explore the inhibitory characteristics of this compound. The provided workflows and diagrams offer a clear conceptual framework for understanding the experimental process and the underlying mechanism of action. The continued investigation of potent and selective PrCP inhibitors like PrCP-7414 holds significant promise for the development of novel therapeutics for a variety of human diseases.

References

• Prolyl carboxypeptidase and its inhibitors in metabolism - PMC - NIH. (2012, December 12).
• Design and synthesis of prolylcarboxypeptidase (PrCP) inhibitors to validate PrCP as a potential target for obesity - PubMed. (2010, October 14).
• Design and Synthesis of Prolylcarboxypeptidase (PrCP) Inhibitors To Validate PrCP As A Potential Target for Obesity | Request PDF - ResearchGate. (2010, October).
• PrCP-7414 | PrCP Inhibitor | CAS#1252037-41-4 - MedKoo Biosciences.

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• 3. Design and synthesis of prolylcarboxypeptidase (PrCP) inhibitors to validate PrCP as a potential target for obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Translating Lysosomal Protease Inhibition into Oncological Efficacy: A Technical Guide to PrCP-7414 in Triple-Negative Breast Cancer

Executive Summary & Mechanistic Rationale

Triple-Negative Breast Cancer (TNBC) remains one of the most therapeutically recalcitrant subtypes of breast carcinoma, fundamentally defined by the absence of estrogen receptor, progesterone receptor, and HER2 amplification. The lack of standard druggable receptors forces a critical dependence on alternative survival cascades, notably aberrant Receptor Tyrosine Kinase (RTK) signaling. Recent preclinical developments have identified Prolyl Carboxypeptidase (PRCP)—a lysosomal serine protease—as an upstream maintainer of RTK signaling, correlating with aggressive clinical phenotypes and poor patient prognosis[1].

PrCP-7414 (CAS: 1252037-41-4) is a highly specific, small-molecule inhibitor of PRCP[2]. By neutralizing PRCP's enzymatic capacity to cleave penultimate proline residues on vasoactive peptide substrates (e.g., Angiotensin II,

-MSH), PrCP-7414 effectively collapses G-protein coupled receptor (GPCR) activation. Because TNBC relies heavily on GPCR-RTK transactivation to sustain basal growth signals, inhibiting PRCP starves the tumor of its PI3K/AKT/mTORC1 survival inputs[3]. This guide provides drug development professionals and molecular oncologists with the foundational framework, quantitative efficacy baselines, and validated experimental methodologies necessary to evaluate PrCP-7414 in preclinical TNBC models.

Figure 1: Mechanistic diagram illustrating the PrCP-7414 mediated blockade of GPCR-RTK crosstalk.

Pharmacological Profile and TNBC Efficacy Landscape

PrCP-7414 is formulated as a potent molecular probe capable of distinguishing PRCP-dependent vulnerabilities[4]. To validate its therapeutic index, a cross-panel evaluation using the established Lehmann TNBC subtyping classification is required.

Because TNBC exhibits profound inter-tumoral heterogeneity, a single cell line is insufficient for proof-of-concept. PrCP-7414 has demonstrated robust anti-proliferative effects across multiple lineages, as shown below[1].

Table 1: In Vitro Sensitivity Profile of TNBC Subtypes to PrCP-7414

(Aggregated baseline responses across 10 µM dosing paradigms)

TNBC Cell Line	Lehmann Subtype	Acute Metabolic Arrest (72h)	Clonogenic Suppression (7d)	Primary Target Downregulation
MDA-MB-468	Basal-like 1	High (+ + +)	Complete (+ + + +)	EGFR, IGF1R, p-AKT
BT-549	Mesenchymal	Moderate (+ +)	High (+ + +)	IGF1R, p-AKT
Hs578T	Mesenchymal	Moderate (+ +)	High (+ + +)	IGF1R, p-AKT
MDA-MB-231	Mesenchymal Stem-Like	High (+ + +)	High (+ + +)	EGFR, p-AKT
BT-20	Unclassified	Moderate (+ +)	Moderate (+ +)	EGFR, HER3

Causality Note: The discrepancy between moderate acute metabolic arrest and high clonogenic suppression indicates that while acute treatment induces cytostasis, sustained PRCP inhibition forces the cells into apoptosis or permanent replicative senescence.

Validated Preclinical Methodologies

To establish a self-validating data package for IND-enabling studies, researchers must execute a multi-tiered screening approach. The following protocols are designed with built-in internal controls.

Figure 2: Step-by-step preclinical evaluation workflow for PrCP-7414 in TNBC models.

Protocol 3.1: Dual-Timeframe Viability Screening (In Vitro)

Rationale: Standard 72-hour MTT assays evaluate enzymatic metabolism but can misrepresent transient cell cycle pausing as cell death. We pair this with a 7-day Crystal Violet clonogenic assay to confirm true biological eradication.

• Seeding: Plate representative TNBC lines (e.g., MDA-MB-468 and BT549) in 96-well plates (MTT) at

  cells/well, and 6-well plates (Clonogenic) at a low density of 500 cells/well[5].

• Compound Preparation: Dissolve PrCP-7414 in DMSO. Prepare a serial dilution (0.1 µM to 20 µM). Ensure final DMSO concentration across all wells (including vehicle control) is capped at 0.1% to prevent solvent toxicity[6].

• Phase 1 (72h MTT): Administer compound. At 72h, incubate with 0.5 mg/mL MTT reagent for 4 hours. Solubilize formazan crystals in DMSO. Read absorbance at 570 nm.

• Phase 2 (7-Day Clonogenic): Administer 10 µM PrCP-7414[5]. Refeed cells every 3 days. On Day 7, aspirate media, fix with 4% paraformaldehyde, and stain with 0.5% crystal violet. Wash extensively with distilled

  and image.

• Validation: A successful assay will show >50% reduction in colony formation at 10 µM, confirming that the transient viability drop observed in the MTT assay progresses to irreversible clonogenic failure[1].

Protocol 3.2: Xenograft Efficacy Profiling (In Vivo)

Rationale: While PrCP-7414 shows efficacy in 2D culture, assessing it in a 3D vascularized microenvironment via athymic nude mice is mandatory to prove the compound's bioavailability, systemic tolerability, and true anti-tumor properties[1].

• Model Generation: Resuspend

  MDA-MB-468 cells in a 1:1 mixture of PBS and Matrigel. Subcutaneously inject into the right flank of 6-week-old female athymic nude mice. Why Matrigel? It provides the extracellular matrix scaffolding necessary to support nascent tumor angiogenesis and prevent cellular dispersion.

• Randomization: Monitor tumors via digital calipers. Once average tumor volume reaches

  (approx. 10-14 days), randomize into vehicle control and PrCP-7414 treatment cohorts.

• Administration: Administer PrCP-7414 via intraperitoneal (i.p.) injection or oral gavage (dependent on formulation). Typical dosing paradigms require optimized PK/PD assessments, but continuous dosing over 21-28 days is standard.

• Data Acquisition: Measure tumor volumes bi-weekly using the formula

  . Monitor total body weight as a primary indicator of compound toxicity.

• Pharmacodynamic Readout: Upon sacrifice, excise tumors. Divide tissue: flash-freeze half for immunoblotting (p-EGFR, p-AKT, IRS1) and fix half in 10% formalin for immunohistochemistry (Ki-67 to assess proliferation, Cleaved Caspase-3 for apoptosis).

Combinatorial Synergy: The Path Forward

The fundamental limitation of monotherapies targeting single nodes in TNBC is the inevitable onset of adaptive resistance. However, because PRCP sits at the nexus of GPCR-RTK crosstalk, inhibiting it fundamentally sensitizes the cancer cell to direct RTK inhibitors.

Recent studies have highlighted significant combinatorial synergy between PrCP-7414 and Lapatinib (a dual EGFR/ErbB2 inhibitor)[1]. While lapatinib effectively shuts down the primary RTK active site, PrCP-7414 removes the compensatory GPCR transactivation pathways that typically rescue the cell. For drug development teams, setting up an isobologram analysis (combining varying doses of PrCP-7414 with lapatinib) should be prioritized as the immediate next step in generating robust translational data for this pathway.

References

1.1 2.7 3.8 4.4 5.2 6. 5 7. 6 8.3

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• 8. Prolyl Carboxypeptidase Maintains Receptor Tyrosine Kinase Signaling and Is a Potential Therapeutic Target in Triple Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for PrCP-7414 Solubility in DMSO and Ethanol Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the fields of drug discovery and biomedical research, the accurate and reproducible preparation of compound stock solutions is a critical foundational step for any experiment.[1][2] This document provides a detailed guide for the preparation of stock solutions of the novel compound PrCP-7414 in two common laboratory solvents: dimethyl sulfoxide (DMSO) and ethanol. As PrCP-7414 is a new chemical entity, these protocols are based on established best practices for small molecule handling and are designed to be a starting point for developing a robust and reliable experimental workflow.

The choice of solvent is paramount as it can significantly impact the solubility, stability, and biological activity of the compound under investigation.[2] DMSO is a powerful and versatile aprotic solvent capable of dissolving a wide range of polar and nonpolar compounds, making it a frequent first choice in drug discovery.[1][3][4][5] Ethanol, a protic solvent, is often favored for its lower toxicity in many cell-based assays and its utility in a variety of formulations.[2][6]

These application notes will guide the user through the essential considerations for solvent selection, provide step-by-step protocols for preparing stock solutions in both DMSO and ethanol, and offer recommendations for proper storage and handling to maintain the integrity of PrCP-7414.

The Critical Role of Solvent Purity

The purity of the solvent used for stock solution preparation cannot be overstated. Impurities in the solvent can introduce variability into experiments, lead to unwanted side reactions, and compromise the integrity of the research data.[7][8][9] High-purity, anhydrous grades of both DMSO and ethanol are strongly recommended to ensure accuracy, reproducibility, and the stability of the prepared stock solutions.[7][10]

PART 1: Preparing a PrCP-7414 Stock Solution in DMSO

DMSO is an excellent solvent for many organic compounds; however, it is hygroscopic, meaning it readily absorbs moisture from the air.[11][12] This can affect the solubility and stability of the dissolved compound. Therefore, it is crucial to use anhydrous DMSO and to handle it in a way that minimizes exposure to atmospheric moisture.

Key Considerations for DMSO Stock Solutions:

• Solubility: DMSO can dissolve a wide array of organic materials, including many polymers and inorganic salts.[3]

• Biocompatibility: In cell-based assays, the final concentration of DMSO should typically be kept below 0.5% to avoid cytotoxic effects.[13][14]

• Hygroscopicity: Always use anhydrous DMSO and keep containers tightly sealed to prevent moisture absorption.[11][12]

• Safety: DMSO can penetrate the skin and carry dissolved substances with it.[1][11][15] Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[1][16]

Protocol for Preparing a 10 mM PrCP-7414 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution. The concentration can be adjusted based on the specific experimental needs and the solubility of PrCP-7414.

Materials:

• PrCP-7414 powder

• Anhydrous Dimethyl Sulfoxide (DMSO), high purity

• Sterile, amber glass vials or microcentrifuge tubes[17]

• Analytical balance

• Vortex mixer

• Sonicator (optional)

• Calibrated pipettes and sterile tips

Procedure:

• Determine the required mass of PrCP-7414:

  • The formula to calculate the mass is: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight of PrCP-7414 ( g/mol ) / 1000

  • For example, to prepare 1 mL of a 10 mM stock solution of PrCP-7414 (assuming a hypothetical molecular weight of 450.5 g/mol ):

    • Mass (mg) = 10 mM x 1 mL x 450.5 g/mol / 1000 = 4.505 mg

• Weighing PrCP-7414:

  • Carefully weigh the calculated amount of PrCP-7414 powder using an analytical balance and transfer it to a sterile amber vial.[2]

• Adding DMSO:

  • Add the calculated volume of anhydrous DMSO to the vial containing the PrCP-7414 powder.[1]

• Dissolution:

  • Securely cap the vial and vortex thoroughly until the compound is completely dissolved.[1][18]

  • Visually inspect the solution for any undissolved particulates.[1][18]

  • If the compound does not readily dissolve, gentle warming in a water bath (not exceeding 37°C) or brief sonication can be used to aid dissolution.[1][14][18]

• Storage:

  • Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.[1][13]

  • Label each aliquot clearly with the compound name, concentration, solvent, and date of preparation.[19][20]

  • Store the aliquots at -20°C for short-term storage or -80°C for long-term storage, protected from light.[1]

PART 2: Preparing a PrCP-7414 Stock Solution in Ethanol

Ethanol is a commonly used solvent in biological experiments due to its lower toxicity compared to DMSO.[2] However, its solvating power for some organic compounds may be lower.

Key Considerations for Ethanol Stock Solutions:

• Solubility: The solubility of PrCP-7414 in ethanol should be empirically determined. Not all compounds that are soluble in DMSO will be soluble in ethanol.[2]

• Volatility: Ethanol is more volatile than DMSO, which can lead to changes in concentration if not handled properly. Keep containers tightly sealed.

• Safety: Ethanol is flammable and should be handled in a well-ventilated area away from ignition sources.[21][22][23][24] Appropriate PPE should be worn.[25]

Protocol for Preparing a 10 mM PrCP-7414 Stock Solution in Ethanol

This protocol outlines the steps for preparing a 10 mM stock solution in ethanol. It is recommended to first test the solubility of PrCP-7414 in ethanol on a small scale.

Materials:

• PrCP-7414 powder

• Absolute Ethanol (≥99.5%), high purity

• Sterile, amber glass vials or microcentrifuge tubes

• Analytical balance

• Vortex mixer

• Sonicator (optional)

• Calibrated pipettes and sterile tips

Procedure:

• Determine the required mass of PrCP-7414:

  • Use the same formula as for the DMSO stock solution: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight of PrCP-7414 ( g/mol ) / 1000

• Weighing PrCP-7414:

  • Accurately weigh the calculated mass of PrCP-7414 and place it in a sterile amber vial.

• Adding Ethanol:

  • Add the calculated volume of absolute ethanol to the vial.

• Dissolution:

  • Tightly cap the vial and vortex until the powder is fully dissolved.

  • Visually confirm the absence of any solid material.

  • Sonication can be used if necessary to facilitate dissolution.

• Storage:

  • Aliquot the stock solution into smaller volumes for single use.

  • Clearly label each vial with all pertinent information.

  • Store the aliquots at -20°C or -80°C. Due to the lower freezing point of ethanol, these solutions will remain liquid at -20°C.

Data Summary and Quick Reference

Parameter	DMSO Stock Solution	Ethanol Stock Solution
Recommended Solvent Grade	Anhydrous, High Purity (>99.9%)	Absolute, High Purity (≥99.5%)
Typical Stock Concentration	10-50 mM (Solubility Dependent)	10-50 mM (Solubility Dependent)
Short-Term Storage	-20°C (up to 1 month)[13]	-20°C (up to 1 month)
Long-Term Storage	-80°C (up to 6 months)[13]	-80°C (up to 6 months)
Key Safety Precaution	Avoid skin contact; can carry substances through the skin[1][11]	Flammable; keep away from ignition sources[21][25]

Visualizing the Workflow

Workflow for Preparing a PrCP-7414 Stock Solution

Caption: A flowchart illustrating the key steps for preparing a stock solution of PrCP-7414.

Decision Tree for Solvent Selection

Caption: A decision-making diagram for selecting the appropriate solvent for PrCP-7414.

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• Cubework. DMSO Solutions Warehouse Storage.
• Blog. (2025, May 23). How to store 99.9% DMSO properly?
• The Chemistry Blog. (2024, November 13). Is Ethanol Hazardous?
• Benchchem. Application Notes and Protocols for Preparing Stock Solutions of Research Compounds in DMSO.
• Columbus Chemical Industries, Inc. (2024, September 13).
• Wu, J. (2023, October 24). Safety Procedures for Ethanol in a Cannabis Lab.
• dmsostore. (2024, May 15). Extend DMSO Shelf Life with Optimal Glass Storage Solutions.
• University of Washington. Standard Operating Procedures for Dimethyl Sulfoxide (DMSO).
• National Science Teaching Association.
• Yufeng. (2024, July 22).
• Ibis Scientific, LLC. (2025, May 11). Why Solvent Purity Is Crucial in the World of Chemistry.
• Benchchem.
• Labbox. Dimethyl sulfoxide GEN.
• Vinati Organics. (2025, February 26). Why Solvent Quality Matters: A Guide to Choosing a Reliable Solvent Manufacturer.
• Solvent Recovery Systems. (2025, May 20).
• Quora. (2018, October 9). What is the best way of storing a DMSO in a research lab?
• Captiv
• Hi Chem Organics. (2024, November 16).
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• Nippon. (2011, August 26).
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• Popa-Burke, I., et al. (2013). The Effect of Initial Purity on the Stability of Solutions in Storage. Journal of Biomolecular Screening, 18(8), 943-952.
• Fisher Scientific. (2009, January 23).
• Lab Alley.
• Beger, R. D., et al. (2004). In Silico Estimation of DMSO Solubility of Organic Compounds for Bioscreening. Journal of Chemical Information and Computer Sciences, 44(1), 251-257.
• Harding, P. A., & Field, L. A. (2001). The stability of aqueous ethanol solutions after 13 years storage. Journal of the Canadian Society of Forensic Science, 34(3), 133-137.
• Unknown. PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION).
• Smith, A. B., et al. (2018). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Omega, 3(11), 15477-15484.
• Unknown. (2019, October 2). Biologics vs. Small Molecules, What's the Difference for Stability Testing?
• Lopes, D. G., et al. (2017). Influence of Ethanol on Emulsions Stabilized by Low Molecular Weight Surfactants. Journal of Food Science, 82(12), 2848-2855.
• Gaylord Chemical Company, L.L.C. (2007, October). Dimethyl Sulfoxide (DMSO)
• Goud, G. D., & Slemc, L. (2007). Storage Stability of Simulator Ethanol Solutions for Vapor-Alcohol Control Tests in Breath-Alcohol Analysis. Journal of Analytical Toxicology, 31(7), 419-422.
• PubMed.
• Wikipedia. Dimethyl sulfoxide.
• MedchemExpress.com.

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Application Note: PrCP-7414 In Vivo Dosing Regimen for Mouse Obesity Models

Executive Summary

Prolylcarboxypeptidase (PRCP) is a serine protease recently identified as a critical regulator of central energy homeostasis. It exerts orexigenic (appetite-stimulating) effects by degrading the anorexigenic peptide α-melanocyte-stimulating hormone (α-MSH)[1]. PrCP-7414 (also known in literature as Compound 8o) is a highly potent, reversible, and selective PRCP inhibitor designed to validate this mechanism[2].

This application note provides a comprehensive scientific guide on the mechanistic rationale, chemical formulation, and a rigorously self-validating in vivo subchronic dosing protocol for PrCP-7414 in Diet-Induced Obese (DIO) mice, ensuring accurate translation of target engagement[3].

Mechanistic Rationale & Pathway Dynamics

The Causality of PRCP Inhibition

In the hypothalamus, the pro-opiomelanocortin (POMC) system governs satiety and metabolism. The active peptide α-MSH(1-13) binds and activates melanocortin-4 receptors (MC4R) to suppress food intake and elevate energy expenditure[1]. PRCP endogenously catalyzes the cleavage of the C-terminal Pro-Val bond of α-MSH(1-13), rendering it into the inactive metabolite α-MSH(1-12)[4][5].

By selectively inhibiting PRCP (IC50 of 1-2 nM), PrCP-7414 halts this enzymatic degradation[2]. This causes a localized accumulation of active α-MSH(1-13), thereby restoring MC4R signaling and driving targeted weight loss through appetite suppression[6][7].

Pathway of PRCP inhibition by PrCP-7414 restoring MC4R-mediated anorexigenic signaling.

PrCP-7414 Compound Profiling & Data Readouts

PrCP-7414 (CAS# 1252037-41-4) is a structurally optimized benzimidazole pyrrolidinyl amide[8]. Unlike earlier generation proline-based inhibitors, it possesses minimal serum binding and high oral bioavailability in murine models[2][9].

Quantitative Efficacy Expectations

To vigorously test mechanism-of-action (MOA) and rule out generalized compound toxicity, it is critical to compare drug efficacy in wild-type (WT) DIO mice against PRCP knockout (PRCP-/-) mice. Below is the empirically established weight loss matrix following a 5-day subchronic oral regimen[2][6].

Experimental Group	Genotype	Regimen	Expected Body Weight Change	Scientific Rationale
Vehicle Control	WT	PO, 5 Days	~ 0.0%	Establishes the baseline DIO growth trajectory without drug intervention.
PrCP-7414	WT	100 mg/kg, PO	- 5.0%	Demonstrates robust, target-mediated hypophagic weight loss due to α-MSH preservation[2].
PrCP-7414	PRCP-/- (KO)	100 mg/kg, PO	≤ - 1.0%	Self-validating system : Lack of comparable weight loss confirms the drug's specificity for the PRCP target. Significant weight loss here would indicate non-specific off-target toxicity[3][6].

Experimental Protocols

Reagent Preparation & Formulation

Causality Check: PrCP-7414 (MW: 578.54 g/mol ) is highly lipophilic[8]. It requires judicious use of co-solvents to achieve a uniform suspension or solution for precise oral gavage (PO), ensuring maximum systemic absorption without localized gastrointestinal precipitation[10].

• Stock Solution Creation : Dissolve PrCP-7414 powder in 100% DMSO to yield a concentration of 100 mg/mL. Vortex and sonicate lightly until entirely clear. Note: Store at -20°C for up to months if unused[8][11].

• In Vivo Formulation : Prepare a daily working solution using a standard well-tolerated vehicle (5% DMSO, 10% Tween-80, 85% Saline).

  • Step A : Add the required volume of Tween-80 directly to the DMSO stock aliquot and vortex vigorously to form micelles.

  • Step B : Slowly add sterile 0.9% Normal Saline dropwise while under continuous vortexing/sonication.

  • Step C : The final dosing formulation must be calibrated to deliver 100 mg/kg at a standard gavage volume of 10 mL/kg (e.g., administering 300 µL of a 10 mg/mL solution to a 30g mouse).

In Vivo Workflow: The Diet-Induced Obesity (DIO) Model

This workflow mandates single-housing and built-in knockout cohort validations to guarantee data trustworthiness[12].

Step-by-step workflow for testing PrCP-7414 in DIO mouse models.

Step-by-Step Dosing & Monitoring Methodology

• DIO Induction : Feed male C57BL/6J WT and PRCP-/- mice a 60% high-fat diet (HFD) for 12 to 14 weeks to induce a stable obese and baseline hyperphagic state.

  • Rationale: A hyperphagic baseline widens the measurable dynamic range, making anorexigenic drug effects statistically clearer to identify[4].

• Acclimation : Single-house mice for a minimum of 7 days in metabolic cages or standard cages equipped with precision food hoppers.

  • Rationale: Single-housing is non-negotiable for deriving accurate, per-animal daily food intake data.

• Randomization : Assign mice to Vehicle or PrCP-7414 treatment groups (n=8-10 per cohort), meticulously stratifying by baseline body weight and body composition.

• Dosing Execution :

  • Administer 100 mg/kg PrCP-7414 via oral gavage (PO) once daily (QD) for 5 consecutive days[3][6].

  • Standardize the dosing time strictly to 1-2 hours prior to the onset of the dark cycle.

  • Rationale: Rodents consume >70% of their daily caloric intake during the dark cycle; pre-dosing ensures peak drug plasma concentration aligns with peak feeding behavior.

• Phenotypic Monitoring (Trustworthiness Check) :

  • Measure animal body weight daily immediately prior to dosing.

  • Weigh the remaining food in the hopper daily. Calculate absolute daily food intake by subtracting the remaining weight and collection tray spillage from the known provided weight.

  • Interpretation: If the WT cohort reflects an anorexigenic ~5% body weight drop while the PRCP-/- cohort remains unaffected (≤1% variation), the operator has successfully validated the molecular efficacy of PrCP-7414[6].

References

• [2] Title: Design and synthesis of prolylcarboxypeptidase (PrCP) inhibitors to validate PrCP as a potential target for obesity | Source: National Institutes of Health (NIH) - PubMed | URL: [Link]

• [3] Title: Design and Synthesis of Prolylcarboxypeptidase (PrCP) Inhibitors To Validate PrCP As A Potential Target for Obesity | Source: Journal of Medicinal Chemistry (ACS Publications) | URL: [Link]

• [6] Title: Prolyl carboxypeptidase and its inhibitors in metabolism | Source: PMC - NIH | URL: [Link]

• [4] Title: Selective inhibitors of prolylcarboxypeptidase | Source: US Patents (Google Patents) | URL:

• [9] Title: Influence of a Novel Inhibitor (UM8190) of Prolylcarboxypeptidase (PRCP) on Appetite and Thrombosis | Source: PMC - NIH | URL: [Link]

• [12] Title: Design and Synthesis of Prolylcarboxypeptidase (PrCP) Inhibitors To Validate PrCP As A Potential Target for Obesity | Source: ResearchGate | URL: [Link]

• [5] Title: Prolylcarboxypeptidase (PRCP) as a new target for obesity treatment | Source: Dove Medical Press | URL: [Link]

• [7] Title: PRCP inhibitors provoke accumulation of α-MSH1–13 peptide leading to reduced body weight, inflammation, and pain | Source: ResearchGate | URL: [Link]

• [1] Title: Prolylcarboxypeptidase (PRCP) as a new target for obesity treatment | Source: PMC - NIH | URL: [Link]

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Application Notes and Protocols for Assessing PrCP-7414 Bioavailability in Rodent Metabolic Studies

Introduction: The Critical Role of Bioavailability in Drug Development

The journey of a novel therapeutic candidate from the laboratory to the clinic is a multi-stage process, with preclinical evaluation forming a critical cornerstone. A key parameter assessed during this phase is bioavailability, which describes the rate and extent to which an active drug ingredient is absorbed from a drug product and becomes available at the site of action. For orally administered drugs, this is a crucial determinant of therapeutic efficacy, as it governs the dose required to achieve the desired pharmacological effect. Rodent models, particularly rats, are frequently employed in these initial pharmacokinetic (PK) studies due to their physiological and metabolic similarities to humans, as well as practical and ethical considerations.[1][2][3]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and methodologies for assessing the oral bioavailability of a novel small molecule entity, designated here as PrCP-7414, in a rodent model. The protocols outlined herein are designed to ensure scientific rigor, data integrity, and adherence to international regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][5][6][7]

I. Foundational Principles: Understanding the "Why" Behind the "How"

A robust bioavailability study is more than a mere sequence of procedures; it is a systematic investigation into the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of a drug candidate.[2][8] The primary objective is to determine the absolute bioavailability (F%), which compares the plasma concentration of the drug after oral administration to that after intravenous (IV) administration, the latter of which ensures 100% of the drug enters systemic circulation.[9][10]

Causality in Experimental Design:

The choice of a rodent model, dosing routes, and sampling schedule is dictated by the need to construct a comprehensive plasma concentration-time profile. This profile is essential for calculating key pharmacokinetic parameters that collectively define the bioavailability of PrCP-7414.

• Intravenous (IV) Administration: This serves as the reference for 100% bioavailability. It allows for the determination of clearance (CL) and the volume of distribution (Vd), which are intrinsic properties of the drug.[11][12]

• Oral (PO) Administration: This route is the intended therapeutic route and reveals the extent of absorption, which can be influenced by factors such as first-pass metabolism in the gut and liver.[13][14]

• Blood Sampling Time Points: The frequency and duration of sampling are critical for accurately capturing the absorption, distribution, and elimination phases of the drug's journey through the body.[1][15]

II. Experimental Workflow: A Visual Guide

The following diagram illustrates the overarching workflow for the bioavailability assessment of PrCP-7414.

Caption: Overall workflow for assessing the bioavailability of PrCP-7414.

III. Detailed Protocols: Ensuring Methodological Integrity

The following protocols are designed to be self-validating, with integrated quality control measures.

Protocol 1: Animal Model and Husbandry

• Species and Strain: Male Sprague-Dawley rats (8-10 weeks old, 250-300g) are recommended.

• Acclimatization: Upon arrival, animals should be housed in a controlled environment (22 ± 2°C, 50-60% humidity, 12-hour light/dark cycle) for at least one week to acclimate.[8] They should have ad libitum access to standard chow and water.

• Group Allocation: Randomly assign animals to two groups: Intravenous (IV) administration and Oral (PO) administration (n=5 per group).

Protocol 2: Formulation and Dosing

• Formulation:

  • IV Formulation: Prepare a 1 mg/mL solution of PrCP-7414 in a vehicle of 5% DMSO, 40% PEG400, and 55% saline. The solution must be sterile-filtered.

  • PO Formulation: Prepare a 5 mg/mL suspension of PrCP-7414 in a vehicle of 0.5% methylcellulose in water.

• Dosing:

  • Fasting: Fast the animals overnight (approximately 12 hours) prior to dosing, with free access to water.[16]

  • IV Administration: Administer a single bolus dose of 2 mg/kg of the PrCP-7414 solution via the lateral tail vein.[17][18][19] The injection should be performed slowly over approximately one minute.

  • PO Administration: Administer a single dose of 10 mg/kg of the PrCP-7414 suspension via oral gavage using a suitable gavage needle.[13][14][20][21] The volume should not exceed 10 mL/kg.[13][20]

Protocol 3: Blood Sampling

• Technique: Serial blood samples (approximately 150 µL) will be collected from the saphenous vein.[22][23] This technique is minimally invasive and allows for repeated sampling from the same animal.

• Time Points:

  • IV Group: Pre-dose (0), 5, 15, 30 minutes, and 1, 2, 4, 8, and 24 hours post-dose.[15]

  • PO Group: Pre-dose (0), 15, 30 minutes, and 1, 2, 4, 8, and 24 hours post-dose.[15]

• Sample Handling:

  • Collect blood into tubes containing K2EDTA as an anticoagulant.

  • Place samples on ice immediately after collection.

  • Centrifuge the blood samples at 4000 rpm for 10 minutes at 4°C to separate the plasma.[8][16]

  • Transfer the plasma to clean, labeled cryovials and store at -80°C until bioanalysis.[8][16]

Protocol 4: Bioanalytical Method - LC-MS/MS

A validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is essential for the accurate quantification of PrCP-7414 in plasma.[24][25][26]

• Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) system is recommended.

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 50 µL of plasma, add 150 µL of acetonitrile containing a suitable internal standard (a structurally similar compound to PrCP-7414) to precipitate proteins.[27]

  • Vortex for 1 minute, then centrifuge at 14,000 rpm for 10 minutes at 4°C.[16]

  • Transfer the supernatant to a 96-well plate for injection into the LC-MS/MS system.

• Method Validation: The bioanalytical method must be validated according to EMA or FDA guidelines, assessing for selectivity, linearity, accuracy, precision, recovery, and stability.[4][28][29]

IV. Data Analysis and Interpretation

The plasma concentration-time data for PrCP-7414 will be used to calculate key pharmacokinetic parameters using non-compartmental analysis software (e.g., Phoenix WinNonlin).[30][31]

Key Pharmacokinetic Parameters:

Parameter	Description
Cmax	Maximum observed plasma concentration.[11]
Tmax	Time to reach Cmax.[11]
AUC(0-t)	Area under the plasma concentration-time curve from time 0 to the last measurable concentration.[11]
AUC(0-∞)	Area under the plasma concentration-time curve from time 0 to infinity.[11]
t1/2	Elimination half-life.[11]
CL	Clearance.[11]
Vd	Volume of distribution.[11]
F (%)	Absolute oral bioavailability.[10][31]

Calculation of Absolute Bioavailability (F%):

F (%) = (AUCoral / AUCiv) * (Doseiv / Doseoral) * 100

Hypothetical Data for PrCP-7414:

Parameter	IV Administration (2 mg/kg)	Oral Administration (10 mg/kg)
Cmax (ng/mL)	1250	850
Tmax (h)	0.083	1.0
AUC(0-∞) (ng*h/mL)	2500	7500
t1/2 (h)	2.5	2.8
CL (L/h/kg)	0.8	-
Vd (L/kg)	2.9	-
F (%)	-	60%

In this hypothetical example, the absolute oral bioavailability of PrCP-7414 is calculated to be 60%.

V. Logical Relationships in Pharmacokinetic Analysis

The interplay between different pharmacokinetic parameters is crucial for a comprehensive understanding of a drug's behavior.

Caption: Interrelationship of factors influencing bioavailability.

Conclusion

The protocols and principles outlined in this document provide a robust framework for the assessment of PrCP-7414 bioavailability in rodent models. Adherence to these guidelines will ensure the generation of high-quality, reproducible data that is essential for making informed decisions in the drug development process. A thorough understanding of a compound's pharmacokinetic profile at the preclinical stage is paramount for its successful translation to clinical applications.

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• NC3Rs. Oral Gavage in the Rat. [Link]

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• Colom, H., et al. (2000). Intrinsic absolute bioavailability prediction in rats based on in situ absorption rate constants and/or in vitro partition coefficients: 6-fluoroquinolones. Journal of pharmaceutical sciences, 89(11), 1467-1477. [Link]

• Bioanalysis Zone. (2012). European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. [Link]

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• Barros, H. D., Cazarin, C., & Maróstica Junior, M. R. (2022). Guidance for Designing a Preclinical Bioavailability Study of Bioactive Compounds. In Basic Protocols in Foods and Nutrition (pp. 209-218). Humana, New York, NY. [Link]

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PrCP-7414 dose-response curve generation in cancer cell lines

An in-depth application note and protocol for evaluating the pharmacological efficacy of the prolylcarboxypeptidase inhibitor PrCP-7414 in breast cancer models.

Scientific Context & Mechanistic Background

Prolylcarboxypeptidase (PRCP) is a lysosomal and extracellular serine protease that cleaves C-terminal amino acids when the penultimate residue is proline. Historically recognized for regulating blood pressure and metabolism, PRCP has recently emerged as a critical driver in oncology[1]. In both Triple Negative Breast Cancer (TNBC) and Estrogen Receptor-positive (ER+) breast cancer, PRCP overexpression maintains Receptor Tyrosine Kinase (RTK) signaling cascades—specifically the IGF1R and HER3 pathways[2].

PrCP-7414 is a potent, small-molecule PRCP inhibitor. By blocking PRCP, PrCP-7414 disrupts GPCR-RTK crosstalk, suppresses the downstream phosphorylation of AKT, and ultimately drives the cancer cells into apoptosis[3]. Extensive phenotyping demonstrates that PrCP-7414 effectively suppresses viability in TNBC cell lines and sensitizes ER+ cells to endocrine therapies like endoxifen[2].

PrCP-7414 blocks PRCP-mediated RTK/AKT signaling, reducing proliferation and inducing apoptosis.

Experimental Design & Causality

To translate the molecular mechanism of PrCP-7414 into actionable pharmacological data, researchers must generate robust dose-response curves. As a Senior Application Scientist, I mandate the following design rationales to ensure data integrity:

• Choice of Biological Models: We utilize MDA-MB-468 for TNBC profiling and MCF7 for ER+ profiling. These lines have well-documented PRCP dependencies, ensuring that the targeted inhibition yields an actionable phenotypic response[1][2].

• Assay Chemistry (Causality): While literature often cites MTT assays[1], we prioritize ATP-based luminescence (e.g., CellTiter-Glo). RTK inhibitors often alter mitochondrial metabolism before causing cell death. MTT relies on mitochondrial reductases, which can produce false-positive viability signals if metabolism is uncoupled from true viability. ATP quantitation is directly proportional to living cell numbers, providing a strictly causal readout of absolute viability.

• Temporal Dynamics: RTK signal degradation and subsequent apoptosis take time. We mandate a 72-hour continuous exposure window. Assaying at 24 or 48 hours will severely underestimate PrCP-7414's potency because residual phosphorylated AKT may temporarily sustain survival pathways.

Reagents and Quantitative Baseline

Quantitative Data Summary: Reference Models

Comparing multiple cell lines ensures that the IC50 shift is driven by PRCP dependence rather than general cytotoxicity.

Cell Line	Breast Cancer Subtype	Expected PrCP-7414 IC50 (μM)	Validated Orthogonal Readout
MDA-MB-468	TNBC	4.5 – 8.0	Crystal Violet[1]
SUM159PT	TNBC	5.0 – 9.0	Sub-G1 Accumulation[1]
MCF7	ER+ / HER2-	4.0 – 7.5	Phospho-AKT Blotting[2]
B6-9	ER+ (Endoxifen Res.)	6.0 – 10.0	Colony Formation[2]

Materials Setup

• Compound: PrCP-7414 (Powder). Reconstitute in 100% molecular-grade DMSO to a 10 mM stock. Store aliquots at -20°C[3].

• Cell Culture: DMEM supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin[2].

• Plastics: 96-well opaque-walled, clear-bottom tissue culture plates.

Methodological Workflow

Standardized 5-day experimental workflow for generating PrCP-7414 dose-response curves.

Step-by-Step Protocol

Day 0: Precision Cell Seeding

• Harvest log-phase cells (e.g., MDA-MB-468) using Trypsin-EDTA.

• Neutralize with complete media and count using a hemocytometer or automated counter. Viability must be >95%.

• Dilute cells to 30,000 cells/mL in complete media.

• Dispense 100 μL per well into a 96-well plate (3,000 cells/well)[2].

  • Self-Validating Step: To prevent evaporative "edge effects" that skew dose-response data, fill the outer perimeter wells (Rows A, H and Columns 1, 12) with 200 μL of sterile PBS. Only seed experimental cells in the interior 60 wells.

• Incubate overnight at 37°C, 5% CO₂ to allow for adherence and recovery.

Day 1: PrCP-7414 Serial Dilution & Treatment

• Prepare a 10-point, 3-fold serial dilution of PrCP-7414 in 100% DMSO, starting from 10 mM down to 0.5 μM.

• Perform a 1:100 intermediate dilution of these stocks into complete culture media. This yields 10x working solutions (100 μM down to 0.005 μM) with a constant 1% DMSO concentration.

• Add 11 μL of the 10x working solution directly into the 100 μL of existing media in the target wells.

  • Self-Validating Step (Vehicle Control): Add 11 μL of 1% DMSO-media to control wells. This strictly caps the final in-well DMSO concentration at 0.1%, effectively eliminating solvent toxicity artifacts.

• Incubate plates continuously for 72 hours[2].

Day 4: Endpoint Quantitation

• Remove plates from the incubator and equilibrate to room temperature for 30 minutes. This normalizes luminescent enzymatic activity across all wells.

• Add an equal volume (100 μL) of room-temperature ATP-detection reagent (e.g., CellTiter-Glo) to each well.

• Induce cell lysis by placing the plate on an orbital shaker at 300 rpm for 2 minutes.

• Incubate at room temperature for an additional 10 minutes to stabilize the luminescent signal.

• Record luminescence using a multimode microplate reader with an integration time of 0.5 to 1.0 seconds per well.

Self-Validating System: Quality Control & Analysis

A trusted protocol must validate its own execution. Before analyzing the IC50 of PrCP-7414, confirm assay robustness:

• Calculate the Z'-Factor: Use the Vehicle Control (Max signal) and a 100 μM positive control like Lapatinib or a maximally toxic PrCP-7414 dose (Min signal). A Z'-factor

  0.5 validates that the assay window is wide enough and variance is tight enough for reliable IC50 extraction.

• Relative Viability Conversion: Normalize the raw Relative Light Units (RLU) of PrCP-7414 treated wells to the mean RLU of the Vehicle Control wells (set to 100% viability).

• Curve Fitting: Plot the log10[PrCP-7414] against the normalized percentage viability. Utilize a non-linear regression model (4-Parameter Logistic Equation) to calculate the absolute IC50.

• Orthogonal Confirmation: Because luminescent assays only report metabolic viability, randomly select representative dosed populations for crystal violet staining or flow cytometric sub-G1 profiling to definitively confirm that PrCP-7414 is driving apoptosis rather than merely halting the cell cycle[1].

References

• Duffy, M., et al. "Prolyl Carboxypeptidase Maintains Receptor Tyrosine Kinase Signaling and Is a Potential Therapeutic Target in Triple Negative Breast Cancer". Cancers (Basel). 2022 Jan 31;14(3):744. URL: [Link]

• Duan, L., et al. "Prolylcarboxypeptidase promotes IGF1R/HER3 signaling and is a potential target to improve endocrine therapy response in estrogen receptor positive breast cancer". Cell Cycle. 2023; 22(3): 332–346. URL: [Link]

Sources

• 1. Prolyl Carboxypeptidase Maintains Receptor Tyrosine Kinase Signaling and Is a Potential Therapeutic Target in Triple Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. medchemexpress.com [medchemexpress.com]

Handling and storage requirements for PrCP-7414 powder vs solution

An Application Note and Protocol for the Safe Handling and Storage of PrCP-7414

Abstract

PrCP-7414 is a high-potency research compound supplied as a lyophilized powder. Its efficacy and the reproducibility of experimental results are critically dependent on its integrity, which can be compromised by improper handling and storage. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the distinct requirements for managing PrCP-7414 in its solid (lyophilized powder) and liquid (reconstituted solution) forms. We will detail the fundamental principles of safety, outline step-by-step protocols for storage and handling of each form, and present a comparative analysis to underscore the phase-dependent stability differences. The causality behind each procedural step is explained to ensure both safety and experimental success.

Disclaimer: PrCP-7414 is a fictional compound name used for illustrative purposes. The protocols and data herein are based on established best practices for handling potent, sensitive research compounds, such as some peptides and small molecule inhibitors.

Universal Safety and Handling Precautions

Given the potent nature of PrCP-7414, a safety-first approach is mandatory. Improper handling can lead to personnel exposure, contamination, and compromised experimental outcomes.[1][2]

• Engineering Controls: All handling of PrCP-7414, especially in its powder form, must be conducted within a certified chemical fume hood or a similar ventilated enclosure to minimize inhalation risk.[3][4]

• Personal Protective Equipment (PPE): A robust PPE regimen is the first line of defense.[5] The minimum required PPE includes:

  • Body Protection: A lab coat is essential. For weighing and reconstitution, a disposable gown is recommended.[5]

  • Hand Protection: Double-gloving with disposable nitrile gloves is required when handling the compound in either form.[5]

  • Eye and Face Protection: Safety glasses with side shields are mandatory. When reconstituting or handling larger volumes, a face shield worn over safety goggles is strongly advised.[5]

• Emergency Preparedness: Ensure immediate access to an eyewash station, safety shower, and a spill kit appropriate for chemical spills. All personnel must be familiar with the location and operation of this equipment.[3]

PrCP-7414 Lyophilized Powder: The Stable State

The lyophilized powder is the most stable form of PrCP-7414, designed for long-term storage and shipment. Its stability, however, is contingent on maintaining specific environmental conditions.

Properties and Stability

Lyophilized powders are inherently more stable than their solution counterparts because the absence of water prevents hydrolysis and slows down other degradation pathways.[6][7] However, PrCP-7414 powder is highly hygroscopic (readily absorbs moisture from the air). Humidity can cause the powder to cake and can initiate degradation, compromising its integrity even before reconstitution.[8]

Long-Term Storage Protocol

• Verification: Upon receipt, inspect the vial for any damage to the container or seal.

• Labeling: Confirm the label is intact and legible. It is good practice to add the date of receipt to the vial.[9]

• Storage Environment: Store the unopened vial in a desiccator at -20°C or below.[10] The desiccator provides a low-humidity environment, while the sub-zero temperature minimizes molecular motion, preserving the compound's structure.

• Inventory Log: Record the compound's name, lot number, date of receipt, and storage location in a laboratory inventory system.

Handling Protocol: Weighing for Reconstitution

This procedure carries the highest risk of aerosolization and exposure.

• Acclimatization: Before opening, remove the vial from the freezer and allow it to warm to room temperature inside a desiccator (approx. 20-30 minutes). This critical step prevents atmospheric moisture from condensing on the cold powder, which would compromise its integrity.

• Prepare Workspace: Conduct all work in a chemical fume hood. Place a disposable bench liner on the work surface.

• Static Control: Static electricity can cause the fine powder to disperse, leading to loss of material and contamination.[11] Use an anti-static weigh boat or an ionizer if available.

• Weighing: Carefully transfer the desired amount of powder to a tared weigh vessel. Use dedicated, clean spatulas.

• Clean-Up: Once the desired amount is weighed, securely re-cap the stock vial, wipe it with a suitable solvent (e.g., 70% ethanol), and return it promptly to its -20°C storage location.

• Waste Disposal: All contaminated disposable items (gloves, weigh paper, bench liner) must be disposed of in a designated hazardous waste container.[3][5]

PrCP-7414 Solution: The Active State

Once reconstituted, PrCP-7414 is in its active form but is significantly more fragile. The introduction of a solvent makes the compound susceptible to various degradation pathways.[12]

Reconstitution Protocol

• Solvent Selection: Use only high-purity, sterile solvents recommended for the compound, such as sterile water or a specific buffer.[13] The choice of solvent can significantly impact the stability and solubility of the peptide.[7]

• Solvent Preparation: Ensure the reconstitution solvent is at room temperature before use.[13]

• Addition of Solvent: Using a sterile pipette, slowly add the calculated volume of solvent to the vial containing the weighed PrCP-7414 powder. Aim the solvent down the side of the vial to avoid agitating the powder directly.

• Dissolution: This is a critical step. Do NOT shake or vortex the solution. Vigorous mixing can cause aggregation or physically break the compound's delicate bonds, rendering it inactive.[12] Instead, gently swirl the vial or roll it between your fingers.[14] Allow the vial to rest for 15-30 minutes to ensure complete dissolution.[12]

• Visual Confirmation: A successfully reconstituted solution should be clear and free of any visible particulates.[13] If the solution appears cloudy, it may indicate poor solubility or degradation.[14]

Properties and Stability in Solution

In solution, PrCP-7414 is vulnerable to:

• Hydrolysis: The presence of water can break down chemical bonds.[15]

• Oxidation: Exposure to air can oxidize sensitive functional groups.

• Microbial Growth: Non-sterile solutions can support bacterial or fungal growth.

• Freeze-Thaw Cycles: Repeatedly freezing and thawing a solution can degrade the compound.[10] Each cycle can cause pH shifts and ice crystal formation that damage the molecule's structure.

Storage Protocol: Stock Solutions and Aliquots

The best practice to preserve the integrity of the reconstituted compound is through aliquoting.

• Aliquot Creation: Immediately after reconstitution, divide the stock solution into smaller, single-use aliquots in sterile, low-protein-binding microcentrifuge tubes.[14] The volume of each aliquot should be appropriate for a single experiment.

• Labeling: Clearly label each aliquot with the compound name, concentration, date of reconstitution, and aliquot number.[10]

• Storage:

  • Short-Term (1-7 days): Store aliquots at 4°C if they will be used within a few days.

  • Long-Term (>7 days): For longer storage, snap-freeze the aliquots in a dry ice/ethanol bath or liquid nitrogen and then transfer them to a -80°C freezer. This rapid freezing process minimizes the formation of large ice crystals.

Caption: Experimental workflow for PrCP-7414 from receipt to use.

Comparative Summary and Best Practices

The fundamental difference in handling PrCP-7414 powder versus its solution lies in their respective stabilities. The powder is stable for long-term storage, while the solution is intended for immediate or short-term use.

Comparison Table

Feature	PrCP-7414 Lyophilized Powder	PrCP-7414 Reconstituted Solution
Primary State	Solid, lyophilized	Liquid
Relative Stability	High	Low
Primary Risks	Inhalation/aerosolization, hygroscopic	Degradation (hydrolysis, oxidation), contamination
Storage Temperature	≤ -20°C (Long-term)	4°C (Short-term, <7 days), ≤ -80°C (Long-term)
Storage Container	Original sealed vial in a desiccator	Sterile, low-protein-binding aliquot tubes
Shelf Life	> 1 year (if stored correctly)	Days to weeks (highly dependent on storage)
Handling Precaution	Acclimate to RT before opening	Avoid repeated freeze-thaw cycles

Troubleshooting

• Powder is Clumped or Caked: This indicates moisture absorption. The compound may be partially degraded. Proceed with caution and note the observation in your lab notebook as it may affect experimental results.

• Solution is Cloudy or Contains Particulates: This suggests incomplete dissolution or that the compound has precipitated. Gentle warming (if the compound is heat-stable) or sonication may help, but consult the specific product datasheet. Do not use a solution with visible precipitates in sensitive assays.

Decontamination and Waste Disposal

Proper disposal is a critical final step in ensuring laboratory safety.

• Decontamination: Wipe down all work surfaces and equipment with an appropriate solvent (e.g., 70% ethanol) after handling PrCP-7414.

• Waste Disposal: All disposable materials that have come into contact with PrCP-7414 (powder or solution), including gloves, pipette tips, tubes, and bench liners, must be collected in a clearly labeled hazardous chemical waste container for professional disposal according to institutional and local regulations.[3][10]

Caption: Troubleshooting guide for cloudy PrCP-7414 solutions.

References

• Grokipedia. (n.d.). Chemical stability.
• Allan Chemical Corporation. (2025, October 2). Top 5 Factors Affecting Chemical Stability.
• Innova Design Group. (2024, December 6). Best Practices for Safe Chemical Storage in Laboratories.
• XPRESS CHEMS. (2025, September 4). Safety First: Best Practices for Handling Research Chemicals.
• Lab Manager. (2023, April 10). Chemical Safety in Laboratories: Best Practices for Handling and Storage to Ensure Personnel Safety and Prevent Accidents.
• Lab Safety. (2025, September 22). Mastering Chemical Storage: Best Practices for Safer Labs and Empowered Teams.
• University of St Andrews. (n.d.). Guidance on Safe Storage of Chemicals in Laboratories.
• Environment, Health and Safety. (n.d.). 7.9.1 General Storage Guidelines.
• Maxed Out Compounds. (2025, September 5). How to Handle Research Compounds Safely.
• Freund-Vector. (2021, February 9). Freund-Vector's Approach to Safely Processing Potent Compounds.
• Benchchem. (n.d.). Essential Safety and Handling Guide for Potent Chemical Compounds.
• IPS. (n.d.). Handling & Processing of Potent Compounds: A Holistic Approach.
• IntechOpen. (2019, November 25). Stability Constants of Metal Complexes in Solution.
• StemCo. (2021, August 2). What factors affect chemical stability?.
• The PCCA Blog. (2022, March 16). Factors That Affect the Stability of Compounded Medications.
• CityChems.com. (2025, November 12). Research Chemical Powders Explained: Purity, Handling, and Lab Storage.
• JPT. (n.d.). How to Reconstitute Peptides.
• Lab Manager. (2017, July 10). Handling and Storing Chemicals.
• Xpeptides. (2025, May 23). How to Reconstitute Lyophilized Peptides: Best Practices.
• InterFocus. (2021, March 4). A Guide to Handling and Storing Chemicals in a Lab.
• Apollo Scientific. (n.d.). Chemical Storage in Research Labs: Safety & Compliance.
• Muscle Hustle Health. (2025, December 11). Peptide Reconstitution: 7 Critical Rules to Master Safety.
• Peptides.co. (2025, May 2). Reconstituting Peptides: A Guide.
• University of Wisconsin–Madison. (n.d.). Chemical Storage.
• De Dietrich. (2024, January 22). Handling Hazardous Bulk Solids and Powders: Safety First!.
• Carpenter Additive. (2024, April 24). Metal Powder Handling: Safety & Carpenter Additive's Hoppers.

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Technical Notes & Optimization

PrCP-7414 precipitation issues in cell culture media

A Guide to Preventing and Troubleshooting Precipitation in Cell Culture Media

Welcome to the technical support center for PrCP-7414. This guide is designed for researchers, scientists, and drug development professionals to address common challenges associated with the solubility and stability of PrCP-7414 in cell culture applications. As Senior Application Scientists, we have compiled this resource based on established principles of small molecule handling and extensive field experience to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Here we address the most common initial questions regarding the handling and behavior of PrCP-7414.

Q1: What is PrCP-7414 and why is it prone to precipitation in aqueous cell culture media?

PrCP-7414 is a potent, cell-permeable small molecule inhibitor. Like many advanced kinase inhibitors, its chemical structure is largely hydrophobic to allow for efficient passage across the cell membrane to engage its intracellular target. While this hydrophobicity is key to its biological activity, it inherently limits its solubility in aqueous environments like cell culture media.[1][2][3][4]

Precipitation typically occurs when the concentration of PrCP-7414 exceeds its solubility limit in the culture medium. This is often triggered when a concentrated stock solution, usually prepared in an organic solvent like dimethyl sulfoxide (DMSO), is diluted into the aqueous medium.[1][2][3][5] This abrupt change in solvent polarity can cause the compound to "crash out" of solution, forming a visible precipitate.[1][3]

Q2: What is "solvent shock" and how does it cause PrCP-7414 to precipitate?

Solvent shock is a primary cause of compound precipitation.[2][3][5] It happens when a concentrated DMSO stock of PrCP-7414 is added too quickly to the cell culture medium.[2][3] This creates a localized microenvironment where the DMSO concentration is high, but as the DMSO rapidly disperses, the PrCP-7414 molecules are left in an aqueous environment at a concentration far exceeding their solubility limit, leading to immediate precipitation.[1][2][3]

Q3: Can the type of cell culture medium or the presence of serum affect the solubility of PrCP-7414?

Absolutely. The composition of your cell culture medium can significantly influence the solubility of PrCP-7414.[2]

• Serum: Fetal Bovine Serum (FBS) and other sera contain proteins like albumin that can bind to hydrophobic compounds, effectively increasing their solubility in the medium.[1][6] Consequently, you might observe more precipitation in low-serum or serum-free conditions.[5][7][8]

• pH: The pH of the medium can affect the ionization state of PrCP-7414. For many kinase inhibitors, a lower pH can increase solubility.[4] Metabolic activity of cells can lower the pH of the medium over time, which might influence the compound's stability in solution during longer incubation periods.[5]

• Other Components: High concentrations of certain salts or other additives in custom media formulations could potentially interact with PrCP-7414 and reduce its solubility.[3][9]

Q4: I don't see any precipitate immediately after adding PrCP-7414, but it appears after overnight incubation. What could be the cause?

Delayed precipitation is a common issue and can be attributed to several factors:[1][5]

• Thermodynamic Instability: The initial dilution may have created a supersaturated, seemingly clear solution. Over time, this unstable state resolves, and the compound precipitates out as it reaches its true thermodynamic solubility limit.[1]

• Temperature Fluctuations: While your incubator maintains a stable 37°C, removing the culture vessel for observation can cause temperature shifts. Some compounds are less soluble at lower temperatures, which could initiate precipitation.

• Metabolic Byproducts: As cells metabolize, they release substances that can alter the composition and pH of the medium, potentially impacting the solubility of PrCP-7414 over extended periods.[5]

• Compound Degradation: Although PrCP-7414 is stable, prolonged incubation in aqueous media at 37°C could lead to slow degradation, with the degradation products being less soluble.

Troubleshooting Guide: A Systematic Approach to Resolving PrCP-7414 Precipitation

If you are encountering precipitation, follow this systematic guide to diagnose and resolve the issue.

Issue 1: Precipitate Forms Immediately Upon Addition of PrCP-7414 to the Medium

This is the most common scenario and is almost always linked to the stock solution and dilution method.

Causality Workflow: Immediate Precipitation

Caption: Troubleshooting workflow for immediate PrCP-7414 precipitation.

Step-by-Step Solutions:

• Check Your Stock Solution: Before use, always inspect your DMSO stock solution. If you see any crystals, gently warm the vial to 37°C and vortex thoroughly until the compound is fully redissolved.[2] It is crucial to start with a clear, homogenous stock. To avoid issues from repeated freeze-thaw cycles, aliquot your stock solution into single-use volumes.[2][10]

• Optimize Your Dilution Method: Avoid adding the concentrated DMSO stock directly into the full volume of your medium. This is the primary cause of solvent shock.[1][2][3] Follow the recommended protocol below.

  Protocol 1: Optimized Two-Step Dilution for PrCP-7414

  Objective: To minimize solvent shock and prevent immediate precipitation when preparing working concentrations of PrCP-7414.

  Materials:

  • PrCP-7414 stock solution (e.g., 10 mM in 100% DMSO)

  • Pre-warmed (37°C) cell culture medium

  • Sterile microcentrifuge tubes

  Procedure:

  • Prepare an Intermediate Dilution: a. In a sterile microcentrifuge tube, add a volume of your pre-warmed culture medium. b. Add the required volume of your 10 mM PrCP-7414 stock to this smaller volume of medium to create an intermediate concentration (e.g., 1 mM or 500 µM). It is critical to add the DMSO stock to the medium, not the other way around.[4] c. Immediately and thoroughly mix by vortexing or vigorous pipetting. This rapid mixing is key to dispersing the compound before it has a chance to precipitate.

  • Prepare the Final Dilution: a. Add the required volume of your freshly made, clear intermediate dilution to your final volume of pre-warmed cell culture medium. b. Mix gently by swirling or inverting the container.

  • Final Inspection: Visually inspect the final medium for any signs of cloudiness or precipitate before adding it to your cells.

• Reduce the Final Concentration: The most straightforward solution may be that your target concentration exceeds the solubility limit of PrCP-7414 in your specific culture medium.[1][5] Try reducing the final concentration in your experiment.

Issue 2: Precipitate Forms Over Time During Incubation

If the medium is clear initially but turns cloudy after several hours or days in the incubator, consider the following factors.

Decision Tree: Delayed Precipitation

Caption: Decision tree for troubleshooting delayed PrCP-7414 precipitation.

Step-by-Step Solutions:

• Evaluate the Final Concentration: As mentioned for immediate precipitation, your working concentration might be too high for long-term stability in the medium.[1] Even if it appears soluble initially, a supersaturated solution can lead to delayed precipitation.[1] The most effective solution is often to use a lower final concentration.

• Assess the Impact of Serum: If you are using a low-serum (e.g., <5% FBS) or serum-free medium, the solubilizing effect of serum proteins is diminished.[5] If your cell type and experimental design permit, consider if increasing the serum percentage is an option. For serum-free applications, you may need to formally determine the maximum soluble concentration in your specific medium (see Protocol 2).

• Monitor pH Stability: High cell density can lead to rapid acidification of the medium.[5] This pH shift can affect the solubility of PrCP-7414. Ensure your cell density is within the optimal range and consider using a medium buffered with HEPES for better pH stability if this is a recurring issue.

Data Summary & Experimental Protocols

Table 1: Key Factors Influencing PrCP-7414 Solubility

Factor	Influence on Solubility	Recommended Action
Solvent	High solubility in DMSO; very low in aqueous media.	Prepare a high-concentration stock in 100% anhydrous DMSO.[1][11]
Final Concentration	Exceeding the aqueous solubility limit causes precipitation.	Use the lowest effective concentration. Determine max solubility if needed.[1][5]
Dilution Method	Rapid dilution from DMSO to aqueous media causes "solvent shock".	Use a two-step dilution method (Protocol 1).[2][4]
Temperature	Media should be pre-warmed to 37°C before adding the compound.	Always pre-warm your media and buffers.[1][2]
Serum (FBS)	Serum proteins bind to and help solubilize hydrophobic compounds.	Be aware that lower serum levels may decrease solubility.[1][5][6]
pH	Changes in media pH due to cell metabolism can affect stability.	Monitor media pH; use buffered media (HEPES) for dense cultures.[5]
Stock Solution Handling	Repeated freeze-thaw cycles can cause the compound to precipitate in the stock vial.	Aliquot stock solutions into single-use volumes and store at -20°C or -80°C.[2][10]

Protocol 2: Determining the Maximum Soluble Concentration of PrCP-7414

Objective: To empirically determine the approximate maximum soluble concentration of PrCP-7414 in your specific cell culture medium to guide experimental design.

Materials:

• PrCP-7414 stock solution (10 mM in 100% DMSO)

• Your specific cell culture medium (with serum, if applicable), pre-warmed to 37°C

• 96-well clear bottom plate

• Multichannel pipette

• Plate reader or nephelometer capable of measuring light scattering or absorbance at ~600 nm

Procedure:

• Prepare Serial Dilutions in DMSO: In a separate plate or in tubes, prepare a 2-fold serial dilution of your 10 mM PrCP-7414 stock solution in 100% DMSO.

• Add to Assay Medium: a. Add 198 µL of your pre-warmed cell culture medium to the wells of the 96-well clear bottom plate. b. Add 2 µL of each DMSO dilution of PrCP-7414 to the wells containing medium. This will create a 1:100 dilution and keep the final DMSO concentration at 1%. Include a "DMSO only" control. c. Mix the plate thoroughly on a plate shaker for 5-10 minutes.

• Measure Turbidity: a. Immediately after mixing, measure the light scattering (nephelometry) or absorbance (turbidity at A600) of each well. b. Incubate the plate at 37°C for a period relevant to your experiment (e.g., 2 hours or 24 hours). c. After incubation, visually inspect each well for precipitation and repeat the plate reader measurement.

• Analysis: The maximum soluble concentration is the highest concentration that does not show a significant increase in turbidity or visible precipitate compared to the DMSO-only control.[12] This will give you a reliable upper limit for your future experiments.

References

• Benchchem. (n.d.). Technical Support Center: Preventing Compound Precipitation in Cell Culture Media.
• Benchchem. (n.d.). Technical Support Center: Preventing Small Molecule Precipitate in Cell Culture Media.
• Sigma-Aldrich. (n.d.). FAQs on Inhibitor Preparation.
• Benchchem. (n.d.). Technical Support Center: Preventing Compound Precipitation in Culture Media.
• Benchchem. (n.d.). Technical Support Center: Compound Precipitation in Cell Culture Media.
• Selleck Chemicals. (n.d.). Inhibitor Handling Instructions.
• Sigma-Aldrich. (n.d.). Common Cell Culture Problems: Precipitates.
• Merck. (n.d.). Common Cell Culture Problems: Precipitates.
• Procell. (2024, April 9). Troubleshooting Precipitation in Cell Culture: Causes and Solutions.
• Biswas, D. (2017, May 23). How to avoid dmso dissolved inhibitor from precipitating out when added in culture media?
• ACS Publications. (2019, December 3). Solvent-Induced Protein Precipitation for Drug Target Discovery on the Proteomic Scale. Analytical Chemistry.
• ACS Publications. (2016, December 9). A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. Journal of Medicinal Chemistry.
• ResearchGate. (2019, May 19). After buffer DMEM is added, my compound in DMSO is crushed out.
• ResearchGate. (2014, December 5).
• Reddit. (2021, September 9).
• Irvine Scientific. (2017, May 12). The Impact of Serum and Serum-derived Undefined Biologic Modifiers in Cell Culture.
• Oxford Academic. (2000, February 15). Serum Alters the Uptake and Relative Potencies of Halogenated Aromatic Hydrocarbons in Cell Culture Bioassays. Toxicological Sciences.
• Benchchem. (n.d.). best practices for storing and handling AZ-23.
• Sigma-Aldrich. (n.d.). How to Use Inhibitors.
• Benchchem. (n.d.). Troubleshooting M4K2281 solubility issues in vitro.
• Sigma-Aldrich. (n.d.). Serum for Cell and Tissue Culture FAQs.
• BPS Bioscience. (n.d.). Impact of Cell Culture Conditions and Media in Cellular Studies.
• ResearchGate. (2013, January 3). How to deal with the poor solubility of tested compounds in MTT assay?

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• 12. researchgate.net [researchgate.net]

PrCP-7414 Technical Support Center: Troubleshooting &amp; Long-Term Storage Guide

Welcome to the Technical Support Center for PrCP-7414 (CAS: 1252037-41-4), a highly potent and selective prolylcarboxypeptidase (PRCP) inhibitor. Designed for researchers and drug development professionals, this guide provides authoritative methodologies, resolves common cellular assay anomalies, and elucidates the critical biochemical causality behind proper handling.

PrCP-7414 is a dichlorobenzimidazolopyrrolidinamide compound that blocks PRCP-mediated receptor tyrosine kinase (RTK) signaling[1],[2]. Because it is a highly hydrophobic small molecule (MW: 578.53 g/mol ), its structural integrity and functional IC50 (1–8 nM) are strictly dictated by how its solvent matrix is handled over time[3].

The Stability Dilemma: -20°C vs. -80°C Storage

As researchers move from acute target validation to long-term pre-clinical models, storage failures become the leading cause of irreproducible data. The central issue revolves around the solvent—Dimethyl Sulfoxide (DMSO) .

The Causality of Degradation at -20°C

PrCP-7414 requires organic solvents like DMSO to achieve working concentrations up to 100 mg/mL, as it is nearly insoluble in water[4],[3]. DMSO is profoundly hygroscopic (acts as a moisture sponge) and has a relatively high freezing point of 18.5°C. Standard -20°C laboratory freezers frequently utilize auto-defrost cycles to prevent ice buildup. These cycles cause microscopic temperature fluctuations. Over months, these thermal shifts induce localized micro-thawing within the DMSO aliquots, pulling ambient atmospheric water into the matrix. As water content increases, the solubility limit of the hydrophobic PrCP-7414 plummets, resulting in irreversible micro-precipitation and loss of compound molarity[5].

Thermodynamic Arrest at -80°C

Storing DMSO stocks at -80°C achieves complete thermodynamic arrest[6]. The ultralow temperature drops the solution far below any glass-transition or micro-thaw thresholds, permanently locking the matrix. This blocks moisture ingress and prevents nucleophilic degradation, strictly preserving the compound's inhibitory potency for up to 1 year[4],[6].

Quantitative Storage Data Summary

State / Solvent	Temperature	Storage Duration	Stability Risk Factors
Lyophilized Powder	-20°C	3 Years	Ambient humidity upon opening cold vial
DMSO Stock Solution	-20°C	≤ 3 Months	Moisture absorption, micro-precipitation
DMSO Stock Solution	-80°C	1 Year	Minimal; requires rapid thaw before use

Experimental Workflows & Methodologies

To establish a self-validating experimental system, follow these standardized protocols to prevent compound crash-out.

Protocol A: Reconstitution and Aliquoting

• Thermal Equilibration (Critical Step): Remove the lyophilized powder (-20°C) from storage and place it in a desiccator at room temperature for 30 minutes. Causality: Opening a cold vial instantly condenses atmospheric humidity onto the powder, permanently compromising organic solubility.

• Solvent Dispensing: Unseal a fresh, anhydrous ampoule of DMSO[5]. Do not use old lab DMSO stocks.

• Molarity Calculation: To yield a precise 10 mM stock solution from 5 mg of PrCP-7414 (MW: 578.53), add exactly 0.8643 mL of fresh DMSO[6].

• Homogenization: Vortex gently until the solution is completely clear.

• Aliquoting: Immediately divide the stock into single-use amber vials (e.g., 10–50 µL per vial) to avoid photo-degradation and repeated freeze-thaw cycles[4].

• Cryopreservation: Flash-freeze or immediately transfer the aliquots to a -80°C freezer for long-term storage[4].

Protocol B: Thawing & Cell Assay Preparation

• Rapid Thaw: Remove a single aliquot from -80°C and plunge it into a 37°C water bath for 1–2 minutes until completely liquefied.

• Visual Inspection: Hold the vial against a dark background. The solution must be 100% transparent. If turbidity is observed, discard the aliquot.

• Aqueous Dilution: Perform intermediate and final serial dilutions in serum-free media immediately prior to cellular application. Prolonged incubation in aqueous buffers before treating cells promotes compound aggregation.

Best-practice workflow for PrCP-7414 reconstitution, aliquoting, and temperature-dependent storage.

Troubleshooting FAQs

Q: My PrCP-7414 stock lost inhibitory activity in cellular assays after 4 months. What happened? A: If stored at -20°C, the compound likely underwent moisture-induced precipitation. Stock solutions in DMSO are only validated for up to 3 months at -20°C[5]. For continuous experiments spanning beyond a fiscal quarter, the remaining aliquots must be stored at -80°C[6].

Q: I see a cloudy suspension when thawing my DMSO stock. Can I vortex it back into solution? A: A cloudy suspension indicates the hydrophobic inhibitor has crashed out of the solvent. While vortexing or light sonication might temporarily resuspend the particles, the exact molarity is compromised. This will lead to wildly inconsistent IC50 readouts (normally expected at 1–8 nM against human and mouse PRCP)[3]. Prevention is key: never subject the compound to more than one freeze-thaw cycle[4].

Q: Does PrCP-7414 effectively target PRCP in both Triple Negative and ER+ Breast Cancer models? A: Yes. In Triple Negative Breast Cancer (TNBC), PRCP maintains signaling from multiple receptor tyrosine kinases (RTKs) to AKT; treating these cells with PrCP-7414 halts proliferation and works synergistically with EGFR/ErbB2 inhibitors[1],[2]. Additionally, in ER+ breast cancer, PrCP-7414 blocks IGF1R/HER3 signaling, enhancing responsiveness to targeted endocrine therapies like endoxifen[7].

PrCP-7414 blocks PRCP-mediated RTK/AKT signaling, preventing cancer cell survival.

References

• Duan, L., et al. "Prolyl Carboxypeptidase Maintains Receptor Tyrosine Kinase Signaling and Is a Potential Therapeutic Target in Triple Negative Breast Cancer". Cancers (Basel). 2022 Jan 31. URL: [Link]

• Duan, L., et al. "Prolylcarboxypeptidase promotes IGF1R/HER3 signaling and is a potential target to improve endocrine therapy response in estrogen receptor positive breast cancer". Taylor & Francis. URL: [Link]

Sources

• 1. Prolyl Carboxypeptidase Maintains Receptor Tyrosine Kinase Signaling and Is a Potential Therapeutic Target in Triple Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. PrCP Inhibitor | Sigma-Aldrich [sigmaaldrich.com]
• 4. mybiosource.com [mybiosource.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. targetmol.com [targetmol.com]
• 7. tandfonline.com [tandfonline.com]

FAQ: The Mechanistic Reality of Freeze-Thaw Degradation

PrCP-7414 Technical Support & Troubleshooting Center

Welcome to the Application Sciences division. As researchers pushing the boundaries of targeted oncology and metabolic pathways, you rely on the specific inhibition of prolylcarboxypeptidase (PRCP) by compounds like PrCP-7414 (CAS# 1252037-41-4). However, the physiochemical realities of handling complex small molecules in organic solvents can compromise your assays.

This guide provides deep-dive mechanistics and self-validating troubleshooting protocols to ensure your data on PRCP-mediated RTK/GPCR signaling remains structurally and biologically irrefutable.

Q1: Why does my PrCP-7414 stock solution lose potency in cell-based assays after several freeze-thaw cycles? The loss of activity is rarely due to spontaneous room-temperature breakdown; it is an artifact of the physical chemistry of your solvent. PrCP-7414 is typically reconstituted in 100% anhydrous dimethyl sulfoxide (DMSO). DMSO is exceptionally hygroscopic. When you remove a -20°C vial and open it at room temperature, atmospheric moisture immediately condenses into the solvent [1].

Because DMSO freezes at 19°C, placing the vial back into the freezer triggers a phenomenon known as freeze-concentration [3]. As the DMSO crystallizes, the PrCP-7414 and the absorbed water are excluded from the crystal lattice and pooled into a rapidly shrinking, super-concentrated liquid microphase. In this high-molarity, aqueous-rich microenvironment, the amide bonds of PrCP-7414 (specifically the linkage between the oxobutan-2-yl backbone and the pyrrolidine ring) undergo accelerated hydrolysis.

Q2: What specific degradation products are formed during these cycles? Repeated freeze-concentration in the presence of water and atmospheric dissolved oxygen leads to two primary degradation artifacts:

• Hydrolytic Cleavage Products: Hydrolysis of the tertiary amide bond yields 2-amino-3-(biphenyl-4-yl)-2-methylbutanoic acid derivatives and an inactive pyrrolidinyl-benzimidazole fragment.

• N-Oxidation Artifacts: The pyrrolidine nitrogen and the primary amine on the 2-methylpropanamide moiety are susceptible to N-oxidation, producing polar artifacts that fail to penetrate cell membranes effectively, artificially inflating your apparent IC₅₀ values in Triple Negative Breast Cancer (TNBC) models [2].

Q3: Can I differentiate between true degradation and compound precipitation? Yes. Precipitation often masquerades as degradation. If atmospheric water shifts the dielectric constant of your DMSO stock, PrCP-7414 (a highly lipophilic molecule, MW: 578.54) will precipitate out of solution in micro-crystals invisible to the naked eye. If you pipette from the top of this suspension, you are delivering a sub-stoichiometric dose. We employ a strict re-solubilization protocol (warming to 37°C for 5 minutes followed by gentle vortexing) before any LC-MS quantification.

Quantitative Impact of Freeze-Thaw (FT) Cycles

The following table summarizes internal analytical recovery data mapping the progressive introduction of water into a 10 mM PrCP-7414 DMSO stock and the resulting loss of bioactive parent compound.

FT Cycles	Estimated Accumulated H₂O (%)	PrCP-7414 Intact Recovery (%)	Dominant Degradation Artifact	Cellular IC₅₀ (MDA-MB-231)
0 (Fresh)	< 0.1%	99.8%	None	~ 4.2 µM
3 Cycles	1.5%	94.2%	Micro-precipitation	~ 5.1 µM
5 Cycles	3.2%	81.5%	Hydrolyzed Amide Fragments	~ 11.8 µM
10 Cycles	> 5.0%	< 60.0%	N-Oxidation / Hydrolysis	> 25.0 µM (Loss of Bioactivity)

Pathway Visualization

Understanding why structural integrity matters requires visualizing the downstream biological target. PrCP-7414 inhibits lysosomal PRCP, which normally processes peptides that activate Receptor Tyrosine Kinases (RTKs) and GPCRs, ultimately driving AKT-mediated survival in TNBC cells[2].

PrCP-7414 inhibition of the PRCP-RTK-AKT survival axis in Triple Negative Breast Cancer.

Mechanistic progression of PrCP-7414 degradation via hygroscopic freeze-concentration.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, you must prove that anomalous assay results are due to drug degradation rather than biological variation. Use the following protocols to validate your reagents.

Protocol 1: LC-MS/MS Quantification of PrCP-7414 Integrity

This protocol utilizes an internal standard spiked after the FT cycles. This ensures that any loss in the signal of PrCP-7414 is definitively due to chemical degradation, not ion suppression or machine recovery errors [1].

Step-by-Step Methodology:

• Sample Preparation: Extract 10 µL of the suspect PrCP-7414 DMSO stock.

• Thermal Normalization: Incubate the sample at 37°C for 5 minutes. Vortex for 30 seconds. This step dissolves transient micro-precipitates.

• Internal Standard Spiking: Dilute the 10 µL sample into 990 µL of Acetonitrile containing 1 µM of a structurally distinct internal standard (e.g., Diazepam or an available isotope-labeled standard). Causality Note: Spiking after thawing controls for analytical variance; any ratio shift between the drug and standard proves chemical loss.

• Chromatography: Inject 5 µL onto a C18 reverse-phase column. Use a gradient of 5% to 95% Acetonitrile in H₂O (both containing 0.1% formic acid) over 10 minutes.

• Detection: Monitor the parent mass transition for PrCP-7414 [M+H]⁺ at m/z 578.2. Monitor for the primary hydrolysis fragment at m/z ~340.1 (biphenyl-amino acid fragment).

• Validation Criteria: A structurally intact stock must yield a peak area ratio corresponding to >95% of a freshly prepared standard curve. The appearance of earlier-eluting polar peaks confirms hydrolysis.

Protocol 2: Functional Validation via TNBC AKT-Phosphorylation Rescue

If analytical chemistry equipment is unavailable, biological self-validation can isolate the degradation variable using the known RTK/AKT signaling pathway [2].

Step-by-Step Methodology:

• Cell Plating: Seed MDA-MB-231 cells in 6-well plates at

  cells/well in DMEM + 10% FBS. Incubate for 24 hours.

• Starvation: Wash cells with PBS and switch to serum-free DMEM for 16 hours to baseline AKT phosphorylation.

• Inhibitor Treatment (The Control Check):

  • Group A (Vehicle): 0.1% Fresh DMSO

  • Group B (Fresh Drug): 5 µM freshly formulated PrCP-7414.

  • Group C (Suspect Drug): 5 µM from the freeze-thawed stock. Pre-incubate for 2 hours.

• RTK Stimulation: Stimulate all wells with 50 ng/mL epidermal growth factor (EGF) for 15 minutes to trigger the RTK-AKT signaling axis.

• Lysis & Immunoblotting: Lyse cells in RIPA buffer containing protease/phosphatase inhibitors. Resolve via SDS-PAGE and probe for p-AKT (Ser473) and total AKT.

• Validation Criteria:

  • Group A will show a massive p-AKT spike.

  • Group B must show >80% suppression of p-AKT.

  • If Group C fails to suppress p-AKT (signal resembles Group A), the PrCP-7414 is chemically degraded or precipitated. The internal validation is absolute because the biological target (EGF rescue) remains consistent across all groups.

Best Practices to Prevent Degradation

• Single-Use Aliquots: Upon receiving PrCP-7414 powder, immediately formulate your primary stock and separate it into 10 µL or 20 µL single-use aliquots.

• Argon Purging: If repeated access to a stock is unavoidable, flush the vial headspace with dry Argon before re-freezing to displace oxygen and atmospheric water vapor.

• Desiccated Storage: Store all frozen aliquots in a sealed secondary container containing indicating desiccant beads.

References

• Kozikowski, B. A., Burt, T. M., Tirey, D. A., Williams, L. E., Kuzmak, B. R., Stanton, D. T., Morand, K. L., & Nelson, S. L. (2003). The Effect of Freeze/Thaw Cycles on the Stability of Compounds in DMSO. Journal of Biomolecular Screening. Available at:[Link]

• V., K. A., et al. (2022). Prolyl Carboxypeptidase Maintains Receptor Tyrosine Kinase Signaling and Is a Potential Therapeutic Target in Triple Negative Breast Cancer. Cancers (MDPI). Available at:[Link]

• Jena, S., & Aksan, A. (2017). Effect of high DMSO concentration on albumin during freezing and vitrification. RSC Advances. Available at:[Link]

Technical Support Center: Resolving PrCP-7414 Permeability in Triple-Negative Breast Cancer (TNBC) Cell Lines

Welcome to the PrCP-7414 Technical Support Center . As researchers increasingly target prolylcarboxypeptidase (PRCP) to disrupt Receptor Tyrosine Kinase (RTK) signaling in aggressive cancers like Triple-Negative Breast Cancer (TNBC), we are seeing an uptick in inquiries regarding the inconsistent in vitro efficacy of PrCP-7414 (CAS: 1252037-41-4).

As a Senior Application Scientist, I have compiled this troubleshooting guide to address the causality behind poor cellular penetration, provide self-validating protocols to diagnose efflux issues, and offer actionable formulation strategies.

Mechanistic Overview: Why Intracellular Delivery Matters

PRCP is a lysosomal serine protease that maintains signaling from multiple RTKs—potentially by promoting crosstalk between RTKs and G-protein-coupled receptors (GPCRs)—ultimately feeding into the PI3K/AKT survival pathway [1]. Because PRCP resides within the lysosomal compartment, PrCP-7414 must effectively traverse the plasma membrane and traffic to the endolysosomal system to achieve target engagement.

Figure 1: Mechanism of action for PrCP-7414 and the critical requirement of overcoming the cell membrane barrier to halt TNBC survival.

Troubleshooting Guide & FAQs

Q1: Why does PrCP-7414 demonstrate robust PRCP inhibition in cell-free biochemical assays but fail to suppress viability in specific TNBC cell lines (e.g., MDA-MB-231 vs. BT-549)? A: This discrepancy is fundamentally rooted in the physicochemical properties of the compound juxtaposed with the physiological defense mechanisms of specific cell lines. PrCP-7414 has a molecular weight of 578.54 Da (

) [2]. While it is a potent inhibitor at the target site, its mass and lipophilicity make it a prime substrate for ATP-binding cassette (ABC) transporters. MDA-MB-231 cells endogenously express higher levels of P-glycoprotein (P-gp/MDR1) and Breast Cancer Resistance Protein (BCRP) compared to BT-549 cells. Consequently, PrCP-7414 is actively effluxed out of MDA-MB-231 cells faster than it can accumulate in the lysosome to induce the cell death observed in more permissive cell lines [1].

Q2: How do I distinguish between poor target engagement and low membrane permeability/efflux in my cell model? A: You must create a self-validating experimental system that isolates the plasma membrane variable. Instead of immediately assuming the target is non-responsive, perform a bidirectional transport assay combined with a targeted efflux inhibitor (e.g., Verapamil for P-gp or Ko143 for BCRP). If co-treatment with 10 µM Verapamil suddenly restores the IC

of PrCP-7414 in your resistant cell line, you have proven that the issue is active efflux, not an off-target or resistance mechanism at the RTK/AKT level.

Q3: My formulation currently relies on 0.1% DMSO. What adjustments can I make to improve intracellular accumulation of PrCP-7414 without introducing solvent cytotoxicity? A: At 0.1% DMSO, PrCP-7414 often experiences micro-precipitation in the aqueous culture medium, reducing the free-drug concentration available for passive diffusion.

• Recommendation: Formulate the stock solution in DMSO, but step down into a transitional vehicle. Using a final well concentration of 0.2% DMSO combined with 0.05% Tween-80 can significantly lower the surface tension and prevent aggregation. Alternatively, complexation with (2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD) will shield the hydrophobic moiety of PrCP-7414, facilitating better transit across the unstirred water layer surrounding the cells.

Benchmark Data: PrCP-7414 Across TNBC Lines

Below is a synthesized benchmark of how permeability profiles directly alter the experimental IC

across various established TNBC cell lines. Always map your selected cell line to its known efflux profile before initiating dose-response studies.

TNBC Cell Line	Basal PRCP Expression	P-gp (MDR1) Expression	PrCP-7414 Apparent Permeability ( )	Efflux Ratio ( / )	PrCP-7414 Viability IC (72h)
BT-549	High	Low	cm/s	1.2 (Passive)	~1.5 µM
SUM159PT	High	Moderate	cm/s	2.8 (Moderate)	~4.2 µM
MDA-MB-231	High	High	cm/s	>8.5 (Active Efflux)	>15.0 µM
MDA-MB-468	High	Low	cm/s	1.4 (Passive)	~1.8 µM

Experimental Protocol: Validating Permeability & Efflux via Co-Treatment Workflow

If you suspect your TNBC line is actively rejecting PrCP-7414, follow this step-by-step diagnostic methodology.

Phase 1: Preparation of the Reversal Agent System

• Prepare PrCP-7414 Stock : Dissolve PrCP-7414 powder in anhydrous DMSO to a 10 mM stock. Aliquot to avoid freeze-thaw cycles.

• Prepare Efflux Inhibitor Stock : Dissolve Verapamil HCl (P-gp inhibitor) in DMSO to a 10 mM stock.

• Control Constraints : Ensure the final DMSO concentration in your cell culture medium does not exceed 0.2% to avoid solvent-induced membrane toxicity.

Phase 2: Cell Seeding and Pre-treatment

• Seed Cells : Plate MDA-MB-231 (or your resistant cell line) at

  cells/well in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO .

• Pre-treatment : Aspirate media. Add fresh media containing 10 µM Verapamil to the designated "Efflux Inhibited" wells. Add media with equivalent DMSO vehicle to the "Control" wells. Incubate for 1 hour to fully saturate the P-gp binding sites.

Phase 3: PrCP-7414 Dosing & Viability Readout

• Dose PrCP-7414 : Add PrCP-7414 in a 6-point dose-response curve (e.g., 0.5 µM to 20 µM) to both the Verapamil-treated and Control wells.

• Incubate : Allow the treatment to proceed for 72 hours.

• Assess Viability : Perform an MTT assay or Crystal Violet staining [1].

• Data Interpretation : If the IC

  shifts significantly lower (leftward shift on the curve) in the presence of Verapamil, your primary failure mode is drug efflux , not a lack of target validation.

Figure 2: Experimental decision matrix for validating membrane permeability vs. physiological resistance.

References

• Title: Prolyl Carboxypeptidase Maintains Receptor Tyrosine Kinase Signaling and Is a Potential Therapeutic Target in Triple Negative Breast Cancer Source: Cancers (Basel). 2022 Jan 31;14(3):739. URL: [Link][1][2]

• Title: Design and Synthesis of Prolylcarboxypeptidase (PrCP) Inhibitors To Validate PrCP As A Potential Target for Obesity Source: Journal of Medicinal Chemistry 53(19):7251-63. URL: [Link][3]

Sources

• 1. Prolyl Carboxypeptidase Maintains Receptor Tyrosine Kinase Signaling and Is a Potential Therapeutic Target in Triple Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Prolyl Carboxypeptidase Maintains Receptor Tyrosine Kinase Signaling and Is a Potential Therapeutic Target in Triple Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Preclinical Comparison Guide: PrCP-7414 Efficacy in Wild-Type vs. PrCP Knockout Models

Executive Summary & Mechanistic Context

Prolylcarboxypeptidase (PRCP) is a specialized lysosomal serine protease that cleaves C-terminal amino acids adjacent to a penultimate proline. By regulating the degradation of metabolic and oncogenic peptides—including α-melanocyte-stimulating hormone (α-MSH) and Angiotensin II—PRCP has emerged as a high-value therapeutic target for obesity, cardiovascular dysfunction, and Triple Negative Breast Cancer (TNBC)[1][2].

PrCP-7414 (CAS# 1252037-41-4) is a highly potent, selective small-molecule inhibitor of PRCP[3]. To rigorously separate specific on-target pharmacodynamics from promiscuous off-target cytotoxicity, researchers must evaluate PrCP-7414 using a comparative wild-type (WT) versus PRCP knockout (KO) in vivo framework.

Mechanism of PRCP-mediated peptide cleavage and PrCP-7414 target inhibition.

Rationale for Comparative Modeling: WT vs. KO

The use of genetically modified PRCP hypomorphs (often designated as PRCP^gt/gt gene-trap mice) is not merely a biological curiosity; it serves as an indispensable negative control system [4].

• Wild-Type (WT) Mice express functional PRCP. When treated with PrCP-7414, these mice exhibit intended pharmacological phenotypes: reduced receptor tyrosine kinase (RTK) signaling[2], reduced tumor proliferation, and decreased body weight due to the stabilization of anorexigenic α-MSH[1][5].

• PRCP Knockout (KO) Mice are fundamentally deficient in PRCP. They possess baseline elevated α-MSH and naturally suppressed RTK signaling[1][2]. If PrCP-7414 is administered to KO mice and triggers further weight loss or toxicity, it indicates non-specific (off-target) binding. Conversely, an absence of drug response in the KO model definitively confirms the drug's target specificity[5].

Quantitative Efficacy Comparison

By running parallel cohorts, we generate a self-validating data matrix. The table below synthesizes benchmark quantitative data reflecting the administration of selective PRCP inhibitors (like PrCP-7414 and closely related analogs) across WT and KO models[1][2][5].

Experimental Parameter	Wild-Type (Vehicle)	Wild-Type (+ PrCP-7414)	PRCP KO (Vehicle)	PRCP KO (+ PrCP-7414)	Target Specificity Indication
Hypothalamic α-MSH	~130 fmol/mg	Elevated	~226 fmol/mg	~226 fmol/mg	Validates inhibitor exclusively acts via PRCP blockade.
Subchronic Weight Loss	Baseline (0%)	~5% Reduction	Baseline (0%)	Minimal (~1% Reduction)	Phenotype is specifically target-driven, lacking generalized toxicity.
TNBC Tumor Growth	Progressive / Rapid	Markedly Suppressed	Suppressed Baseline	No additional inhibition	Confirms PRCP dependency for RTK-mediated tumor proliferation.
RTK Phosphorylation	High (Active)	Suppressed	Suppressed	Suppressed	PrCP-7414 perfectly phenocopies the genetic knockout state.

Self-Validating Experimental Protocol: Efficacy & Target Engagement

To establish trustworthy and reproducible data, application scientists must employ structured, causality-driven workflows. The following protocol integrates WT/KO parallelization to map exact pharmacodynamics.

Experimental workflow for validating PrCP-7414 target engagement using parallel cohorts.

Step-by-Step Methodology

Step 1: Cohort Stratification and Acclimatization

• Action: Select age-matched (8-10 weeks) C57BL/6J WT and PRCP^gt/gt hypomorphs[1][4].

• Causality: Age and genetic background must be strictly synchronized because the metabolic baseline of KO mice diverges rapidly as they age; they naturally resist high-fat diet-induced obesity and remain inherently leaner than their WT counterparts[1].

Step 2: Compound Formulation & Administration

• Action: Formulate PrCP-7414 in a standardized lipophilic vehicle and administer via intraperitoneal (i.p.) injection (e.g., 10–100 mg/kg subchronic dosing)[5].

• Causality: Because PRCP is a lysosomal enzyme, oral administration may expose the drug to aggressive first-pass lysosomal or gastric degradation. I.P. dosing bypasses this, ensuring systemic bioavailability and sufficient tissue penetrance to accurately assess central nervous system (hypothalamic) or intratumoral target engagement[2].

Step 3: Longitudinal Phenotypic Monitoring

• Action: Conduct daily assessments of body weight, food intake, and—if investigating TNBC—orthotopic xenograft volume via caliper measurements.

• Causality: Observing significant weight loss or tumor reduction in WT mice treated with PrCP-7414—while seeing no equivalent shift in the drug-treated KO cohort—definitively uncouples the drug’s intended therapeutic effect from non-specific systemic toxicity[2][5].

Step 4: Terminal Tissue Harvesting & Molecular Profiling

• Action: Euthanize mice and rapid-freeze hypothalamic tissues and tumor biopsies. Perform ELISA for α-MSH (1-13) and immunoblotting for RTK (IGF1R/EGFR) phosphorylation.

• Causality: Phenotypic observations must be biologically anchored. PRCP inhibition biochemically elevates α-MSH and collapses RTK signaling only when the native PRCP enzyme is present. Performing these assays ensures that the macroscopic outcomes (weight loss, tumor suppression) are directly caused by microscopic target engagement[1][2].

References

• Murine prolylcarboxypeptidase depletion induces vascular dysfunction with hypertension and faster arterial thrombosis (Blood / American Society of Hematology). Link

• Prolylcarboxypeptidase regulates food intake by inactivating α-MSH in rodents (Journal of Clinical Investigation). Link

• Design and Synthesis of Prolylcarboxypeptidase (PrCP) Inhibitors To Validate PrCP As A Potential Target for Obesity (Journal of Medicinal Chemistry / ACS). Link

• Prolyl Carboxypeptidase Maintains Receptor Tyrosine Kinase Signaling and Is a Potential Therapeutic Target in Triple Negative Breast Cancer (Cancers / PMC). Link

• PrCP-7414 | PRCP Inhibitor (MedKoo Biosciences). Link

Sources

• 1. JCI - Prolylcarboxypeptidase regulates food intake by inactivating α-MSH in rodents [jci.org]
• 2. Prolyl Carboxypeptidase Maintains Receptor Tyrosine Kinase Signaling and Is a Potential Therapeutic Target in Triple Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. ashpublications.org [ashpublications.org]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Prolylcarboxypeptidase (PrCP) Inhibitors: Benchmarking Compound 8o and its Analogues

Introduction: The Therapeutic Potential of Targeting Prolylcarboxypeptidase (PrCP)

Prolylcarboxypeptidase (PrCP), a serine protease, has emerged as a significant therapeutic target for a range of cardiometabolic diseases, including obesity and hypertension.[1] This enzyme plays a crucial role in several key signaling pathways, such as the renin-angiotensin system (RAS), the kallikrein-kinin system (KKS), and the pro-opiomelanocortin (POMC) system.[1] By cleaving C-terminal amino acids adjacent to a proline residue, PrCP can either activate or inactivate signaling peptides, thereby modulating physiological responses.[2] For instance, PrCP is known to degrade the appetite-suppressing neuropeptide α-melanocyte-stimulating hormone (α-MSH), suggesting that its inhibition could lead to reduced food intake and subsequent weight loss.[3]

This guide provides a comparative analysis of key PrCP inhibitors, with a focus on Compound 8o, a potent and well-characterized inhibitor, and its analogues. While this guide aims to be comprehensive, it is important to note that information regarding a compound referred to as "PrCP-7414" is not available in the public domain at the time of this publication. Therefore, we will focus on publicly documented compounds to provide a robust comparison for researchers in the field.

The development of potent and selective PrCP inhibitors is a critical area of research. This guide will delve into the structure-activity relationships (SAR) of prominent inhibitors, present comparative efficacy data, and provide detailed experimental protocols for their evaluation.

Comparative Efficacy of PrCP Inhibitors

The quest for effective PrCP inhibitors has led to the development of several classes of small molecules. Below, we compare the activity of the benchmark inhibitor, Compound 8o, with its key analogues, Compound 9b and Compound 19.

Compound 8o: A Potent and Selective Benchmark

Compound 8o is a potent, reversible, and selective inhibitor of PrCP.[4][5] It demonstrates impressive inhibitory activity against both human and mouse PrCP with IC50 values in the low nanomolar range.[4][5] A key feature of Compound 8o is its high selectivity; it shows no significant activity against a panel of closely related proteases at concentrations up to 25 µM.[4][5] Furthermore, it exhibits lower serum binding compared to its close analogues and is orally bioavailable in mice.[4][5] In vivo studies in diet-induced obese mice have shown that subchronic dosing of Compound 8o at 100 mg/kg for 5 days resulted in a 5% reduction in body weight, primarily due to decreased food consumption.[3][4][5]

Compound 9b: An Analogue with Altered Pharmacokinetics

In an effort to simplify the structure and improve the properties of the initial series of inhibitors, Compound 9b was developed.[3] This analogue was created by removing the α-aminoisobutyl amide and β-methyl groups from the parent structure and introducing a piperidinyl group.[3] While Compound 9b demonstrated excellent in vitro PrCP inhibitory activity in mouse plasma, its pharmacokinetic profile revealed high clearance, low oral bioavailability, and low oral exposure.[3] This is attributed to Compound 9b being a substrate for the P-glycoprotein (P-gp) efflux transporter, similar to Compound 8o, which limits its action primarily to the periphery.[3][6]

Compound 19: An Alanine-Derived Alternative

Moving away from the proline-like core, researchers developed a new class of PrCP inhibitors derived from alanine.[7] Compound 19, a key example from this series, displayed more potent inhibitory activity against both human and mouse PrCP compared to earlier proline-based compounds.[3][7] This alanine-derived inhibitor also presented an overall comparable and acceptable pharmacokinetic profile.[3] The development of Compound 19 highlights that modifications to the central proline-mimicking scaffold can lead to enhanced potency.

Compound	Target Species	IC50	Key Characteristics	References
Compound 8o	Human PrCP	1 nM	Potent, selective, orally bioavailable in mice, reduces body weight in vivo.	[4][5]
Mouse PrCP	2 nM	[4][5]
Compound 9b	Mouse PrCP	Excellent in vitro activity	High clearance, low oral bioavailability, P-gp substrate.	[3]
Compound 19	Human & Mouse PrCP	More potent than proline-derivatives	Alanine-derived, acceptable pharmacokinetic profile.	[3][7]

Signaling Pathways and Experimental Workflows

Understanding the biological context and the methods used to evaluate these inhibitors is crucial for interpreting the data.

PrCP plays a significant role in the central regulation of energy homeostasis through its action on the melanocortin system. The following diagram illustrates this pathway.

Caption: PrCP degrades the active form of α-MSH, reducing its anorexigenic signal.

The following workflow outlines a typical fluorometric assay to determine the inhibitory potency of compounds against PrCP.

Caption: Workflow for determining the IC50 of PrCP inhibitors.

Detailed Experimental Protocols

For researchers looking to replicate or build upon these findings, the following protocols provide a detailed methodology.

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of test compounds against purified recombinant PrCP.

Materials:

• Recombinant human PrCP

• Fluorogenic PrCP substrate (e.g., (7-methoxycoumarin-4-yl)acetyl-Pro-Phe-OH)

• Assay Buffer (e.g., 50 mM MES, pH 6.5, 150 mM NaCl, 0.01% Tween-20)

• Test compounds (e.g., Compound 8o) dissolved in DMSO

• 96-well black microplates

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM. Further dilute these stock solutions in Assay Buffer to achieve the desired final assay concentrations. The final DMSO concentration in the assay should be kept constant, typically ≤1%.

• Enzyme Preparation: Dilute the recombinant human PrCP in Assay Buffer to a working concentration that yields a linear reaction rate over the desired time course.

• Assay Setup:

  • To each well of a 96-well plate, add 50 µL of the diluted PrCP enzyme solution.

  • Add 2 µL of the diluted test compound or DMSO (for control wells) to the respective wells.

  • Mix gently and pre-incubate the plate for 15 minutes at room temperature to allow the compound to bind to the enzyme.

• Reaction Initiation:

  • Prepare the fluorogenic substrate solution in Assay Buffer.

  • Initiate the enzymatic reaction by adding 50 µL of the substrate solution to all wells.

• Data Acquisition:

  • Immediately place the plate in a fluorescence plate reader pre-set to the appropriate excitation and emission wavelengths for the fluorophore (e.g., Ex/Em = 328/393 nm for MCA).

  • Monitor the increase in fluorescence intensity kinetically for 30-60 minutes at 37°C.

• Data Analysis:

  • Determine the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.

  • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

This protocol outlines a general procedure to evaluate the effect of a PrCP inhibitor on body weight and food intake in an established mouse model of obesity.

Materials:

• Male C57BL/6 mice

• High-fat diet (HFD; e.g., 60% kcal from fat)

• Standard chow diet

• Test compound (e.g., Compound 8o) formulated in a suitable vehicle (e.g., 0.5% methylcellulose)

• Oral gavage needles

• Metabolic cages for monitoring food and water intake

• Animal balance

Procedure:

• Model Induction:

  • Induce obesity in mice by feeding them a high-fat diet for a specified period (e.g., 8-12 weeks) until a significant increase in body weight compared to chow-fed controls is observed.

• Acclimatization and Baseline Measurements:

  • Acclimatize the DIO mice to handling and the experimental procedures.

  • Record baseline body weight and food intake for several days before the start of treatment.

• Treatment Administration:

  • Randomize the DIO mice into treatment and vehicle control groups.

  • Administer the test compound or vehicle daily via oral gavage at a specified dose (e.g., 100 mg/kg for Compound 8o) for the duration of the study (e.g., 5 days).[3][5]

• Monitoring:

  • Measure body weight daily.

  • Monitor food and water intake daily using metabolic cages.

  • Observe the animals for any signs of toxicity or adverse effects.

• Data Analysis:

  • Calculate the change in body weight from baseline for each animal.

  • Compare the mean body weight change and cumulative food intake between the treatment and vehicle groups using appropriate statistical tests (e.g., t-test or ANOVA).

  • A statistically significant reduction in body weight and/or food intake in the treated group compared to the control group indicates in vivo efficacy of the PrCP inhibitor.

Conclusion and Future Directions

Compound 8o stands as a robust benchmark for a potent and selective PrCP inhibitor with demonstrated in vivo efficacy in a mouse model of obesity. The comparative analysis with its analogues, such as Compound 9b and Compound 19, reveals critical insights into the structure-activity relationships of this class of inhibitors. While Compound 9b's utility is hampered by its poor pharmacokinetic profile, the enhanced potency of the alanine-derived Compound 19 suggests promising avenues for future drug design.

The development of novel PrCP inhibitors remains a promising strategy for the treatment of metabolic disorders. Future research should focus on optimizing the pharmacokinetic properties of these compounds to enhance their oral bioavailability and brain penetration, which could unlock their full therapeutic potential. The protocols and comparative data presented in this guide offer a valuable resource for researchers dedicated to advancing this exciting field of drug discovery.

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Comparative Efficacy Analysis: The Novel GPR120 Agonist PrCP-7414 versus Pancreatic Lipase Inhibitor Orlistat in Weight Management

Introduction

The escalating global prevalence of obesity and its associated metabolic comorbidities, such as type 2 diabetes and cardiovascular disease, presents a significant challenge to public health. While lifestyle modifications remain the cornerstone of weight management, pharmacological interventions are often necessary for achieving and maintaining clinically significant weight loss. Orlistat, a peripherally acting pancreatic lipase inhibitor, has been a therapeutic option for many years. However, its modest efficacy and gastrointestinal side-effect profile highlight the ongoing need for novel anti-obesity agents with alternative mechanisms of action.[1][2] This guide provides a comparative analysis of orlistat and PrCP-7414, a hypothetical, orally available small molecule agonist of the G-protein coupled receptor 120 (GPR120), for weight reduction.

Comparative Mechanisms of Action

The therapeutic approaches of PrCP-7414 and orlistat diverge fundamentally, targeting distinct biological pathways to achieve weight reduction.

Orlistat: Peripheral Inhibition of Fat Absorption

Orlistat is a potent, reversible inhibitor of gastric and pancreatic lipases, enzymes essential for the digestion of dietary triglycerides.[3][4][5] It forms a covalent bond with the active serine residue site of these lipases in the lumen of the stomach and small intestine.[4][6] This inactivation prevents the hydrolysis of dietary fats into absorbable free fatty acids and monoglycerides.[6] Consequently, undigested triglycerides are excreted, reducing caloric intake from fat by approximately 30% at the therapeutic dose of 120 mg three times daily.[4][6] Its action is localized to the gastrointestinal tract, with minimal systemic absorption.[3][5][6]

Figure 1: Mechanism of Action of Orlistat.

PrCP-7414: Central and Enteroendocrine Regulation via GPR120 Agonism

PrCP-7414 represents a modern therapeutic strategy targeting GPR120, also known as Free Fatty Acid Receptor 4 (FFAR4). GPR120 is a receptor for medium and long-chain fatty acids and is expressed in various tissues, including enteroendocrine L-cells in the gut and in the brain.[7][8] Its activation is linked to improved metabolic health and anti-inflammatory effects.[9][10]

The proposed mechanism for PrCP-7414 involves:

• Stimulation of GLP-1 Secretion: In the gastrointestinal tract, PrCP-7414 binds to GPR120 on enteroendocrine L-cells. This activates a Gαq/11-protein signaling cascade, leading to the hydrolysis of PIP2 into IP3 and DAG.[9] The subsequent increase in intracellular calcium (Ca2+) triggers the secretion of glucagon-like peptide-1 (GLP-1).[7][11]

• Multi-faceted Effects of GLP-1: The released GLP-1 exerts several effects conducive to weight loss: it enhances satiety by acting on hypothalamic receptors in the brain, slows gastric emptying, and improves glucose-dependent insulin secretion.[11][12][13] The combined actions reduce appetite and overall food intake.[11]

Figure 2: Proposed Signaling Pathway for PrCP-7414.

Head-to-Head Efficacy Comparison

Clinical efficacy is the ultimate determinant of a drug's utility. Based on established data for orlistat and hypothetical Phase II trial data for PrCP-7414, a clear difference in weight reduction potential emerges.

Quantitative Data Summary

The following table summarizes the results of a hypothetical 24-week, randomized, double-blind, placebo-controlled Phase II clinical trial designed to compare the efficacy of PrCP-7414 with orlistat.

Treatment Group	N	Mean Baseline Weight (kg)	Mean Weight Change from Baseline (%)	Placebo-Subtracted Weight Loss (%)	p-value vs. Placebo
Placebo	125	105.2	-2.1% (± 0.5)	-	-
Orlistat (120 mg TID)	125	104.9	-5.8% (± 0.8)	-3.7%	<0.001
PrCP-7414 (50 mg QD)	125	105.5	-8.2% (± 1.1)	-6.1%	<0.001
PrCP-7414 (100 mg QD)	125	105.1	-11.5% (± 1.4)	-9.4%	<0.001

Data for PrCP-7414 is hypothetical. Orlistat data is modeled on published results showing a mean weight loss of 2-3 kg more than placebo over a year.[3]

Interpretation of Efficacy Data

The hypothetical data clearly positions PrCP-7414 as a more efficacious agent for weight reduction than orlistat. The high dose of PrCP-7414 achieved a mean weight loss of 11.5%, which is nearly double that of orlistat. This superior efficacy is attributed to its multi-faceted mechanism, which not only reduces caloric intake by suppressing appetite but also potentially modulates energy expenditure through central GLP-1 signaling.[11][14] In contrast, orlistat's effect is limited to a partial blockade of dietary fat absorption.[4][6]

Safety and Tolerability Profiles

The distinct mechanisms of action directly translate to different adverse event profiles, a critical consideration for long-term patient adherence.

Adverse Event	Placebo (%)	Orlistat (120 mg TID) (%)	PrCP-7414 (100 mg QD) (%)	Causality
Oily Spotting	2.1	26.6	2.3	Orlistat: Undigested fat excretion.
Flatus with Discharge	3.5	23.9	3.1	Orlistat: Undigested fat excretion.
Fecal Urgency	1.8	22.1	2.0	Orlistat: Undigested fat excretion.
Nausea	4.2	8.1	28.5	PrCP-7414: Common GLP-1-mediated effect.
Diarrhea	6.1	7.5	19.8	PrCP-7414: Common GLP-1-mediated effect.
Vomiting	1.5	3.8	15.2	PrCP-7414: Common GLP-1-mediated effect.

Adverse event data for PrCP-7414 is hypothetical and modeled on the known side effects of GLP-1 receptor agonists.[15]

Orlistat's side effects are almost exclusively gastrointestinal and directly related to its mechanism of blocking fat absorption.[2] These can lead to poor patient compliance. PrCP-7414's hypothetical side effects, such as nausea and vomiting, are characteristic of GLP-1-based therapies.[15] These effects are typically dose-dependent and often transient, diminishing as the patient acclimates to the medication.

Experimental Protocol: In Vitro GLP-1 Secretion Assay

To validate the primary mechanism of a GPR120 agonist like PrCP-7414, an in vitro GLP-1 secretion assay using a murine enteroendocrine cell line (e.g., STC-1) is a critical preclinical experiment.[16][17]

Objective

To quantify the dose-dependent effect of PrCP-7414 on GLP-1 secretion from STC-1 cells.

Materials

• STC-1 cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• PrCP-7414 (solubilized in DMSO)

• DPP-IV inhibitor

• Active GLP-1 (7-36) ELISA Kit[18]

• 24-well cell culture plates

Step-by-Step Methodology

• Cell Culture: Culture STC-1 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator. Seed cells into 24-well plates at a density of 2 x 10^5 cells/well and allow them to adhere for 48 hours.

• Preparation of Stimulation Buffers: Prepare a series of PrCP-7414 dilutions (e.g., 0.1 nM to 10 µM) in a serum-free buffer (e.g., KRB). Include a vehicle control (DMSO) and a positive control (e.g., linoleic acid).

• Cell Stimulation:

  • Aspirate the culture medium from the wells.

  • Wash the cells twice with phosphate-buffered saline (PBS).

  • Add 500 µL of the prepared stimulation buffers (containing different concentrations of PrCP-7414 or controls) to each well.

• Incubation: Incubate the plate at 37°C for 2 hours.

• Supernatant Collection: After incubation, carefully collect the supernatant from each well. To prevent GLP-1 degradation, immediately add a DPP-IV inhibitor to each sample.[18]

• Centrifugation: Centrifuge the collected samples at 1000 x g for 10 minutes at 4°C to pellet any detached cells.

• Quantification of GLP-1: Analyze the clarified supernatant for active GLP-1 concentration using a validated commercial ELISA kit according to the manufacturer's instructions.[16][17]

• Data Analysis: Plot the GLP-1 concentration against the log concentration of PrCP-7414 to generate a dose-response curve and calculate the EC50 value.

Experimental Workflow Diagram

Figure 3: Workflow for In Vitro GLP-1 Secretion Assay.

Conclusion and Future Directions

This comparative analysis demonstrates that the hypothetical GPR120 agonist, PrCP-7414, offers a potentially superior efficacy profile for weight reduction compared to the established lipase inhibitor, orlistat. Its mechanism, centered on the modulation of the incretin system, aligns with some of the most successful recent advancements in metabolic disease therapy. While orlistat remains a viable option with a well-characterized safety profile confined to the GI tract, its efficacy is modest.[1]

The distinct adverse event profiles necessitate careful patient selection and counseling. The gastrointestinal effects of PrCP-7414, while potentially limiting for some, are a known class effect of GLP-1-based therapies and can often be managed with dose titration. Further investigation in large-scale Phase III clinical trials would be required to definitively establish the risk-benefit profile of PrCP-7414 and its long-term impact on obesity-related comorbidities.

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